Heptyl 7-bromoheptanoate

Core Science & Biosynthesis

An In-depth Technical Guide to Heptyl 7-bromoheptanoate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and structure of heptyl 7-bromoheptanoate. The information is curated for professionals in research and development, with a focus on clarity, data presentation, and actionable experimental insights.

Chemical Structure and Identification

Heptyl 7-bromoheptanoate is a fatty acid ester, specifically the heptyl ester of 7-bromoheptanoic acid. It is characterized by a fourteen-carbon chain with a bromine atom at the seventh position and an ester functional group. This bifunctional nature makes it a useful intermediate in organic synthesis, particularly in the development of novel drug delivery systems and other specialized chemical entities.

Table 1: Structural and Identification Data

Identifier	Value
IUPAC Name	heptyl 7-bromoheptanoate
Molecular Formula	C₁₄H₂₇BrO₂[1]
Molecular Weight	307.27 g/mol
Canonical SMILES	CCCCCCCOC(=O)CCCCCCBr[1]
CAS Number	3034992-68-9[1]

Physicochemical Properties

Table 2: Physicochemical Properties

Property	Heptyl 7-bromoheptanoate (Predicted)	Ethyl 7-bromoheptanoate (Experimental)
Boiling Point	~330-350 °C at 760 mmHg	112 °C at 5 mmHg
Melting Point	Not available	Not available
Density	~1.1 g/cm³	1.217 g/mL at 25 °C
Solubility	Predicted to be soluble in nonpolar organic solvents.	Soluble in many organic solvents.
Refractive Index	~1.46	1.459 at 20 °C

Note: The properties for heptyl 7-bromoheptanoate are estimations and should be confirmed by experimental analysis.

Synthesis of Heptyl 7-bromoheptanoate

A common and effective method for the synthesis of heptyl 7-bromoheptanoate is the Fischer esterification of 7-bromoheptanoic acid with n-heptanol in the presence of an acid catalyst.

General Reaction Scheme

Caption: Fischer Esterification of 7-Bromoheptanoic Acid.

Detailed Experimental Protocol

Materials:

• 7-bromoheptanoic acid

• n-heptanol (at least 3 equivalents)

• Concentrated sulfuric acid (catalytic amount)

• Toluene (or another suitable solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 7-bromoheptanoic acid, n-heptanol, and toluene.

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reflux: Heat the reaction mixture to reflux. The water produced during the esterification will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by observing the amount of water collected.

• Reaction Completion and Work-up: Once the theoretical amount of water has been collected, or the reaction is deemed complete by thin-layer chromatography (TLC), allow the mixture to cool to room temperature.

• Quenching and Extraction: Dilute the reaction mixture with diethyl ether and transfer it to a separatory funnel. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure to remove the solvent and excess n-heptanol.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure heptyl 7-bromoheptanoate.

Experimental Workflow Diagram

Caption: Synthesis and Purification Workflow.

Applications in Research and Drug Development

Heptyl 7-bromoheptanoate serves as a versatile building block in the synthesis of more complex molecules. Its utility is primarily derived from its two reactive sites: the ester, which can be hydrolyzed, and the terminal bromide, which is a good leaving group for nucleophilic substitution reactions. A notable application is in the field of drug delivery, where it can be used in the synthesis of lipids and other carrier molecules.

Safety and Handling

As with any bromoalkane, heptyl 7-bromoheptanoate should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This guide provides a foundational understanding of heptyl 7-bromoheptanoate. For specific applications, further research and experimental validation are recommended.

References

• 1. Page loading... [guidechem.com]

Spectroscopic Characterization of Heptyl 7-bromoheptanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Heptyl 7-bromoheptanoate. Due to the limited availability of direct spectroscopic data for Heptyl 7-bromoheptanoate, this document presents data from its closely related analogues, Ethyl 7-bromoheptanoate and Methyl 7-bromoheptanoate. This information serves as a robust proxy for predicting the spectral characteristics of the target compound. The guide includes detailed experimental protocols for nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), along with a visual workflow for spectroscopic analysis.

Predicted Spectroscopic Data for Heptyl 7-bromoheptanoate

The following sections detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Heptyl 7-bromoheptanoate, based on the analysis of its ethyl and methyl ester analogues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique used to determine the structure of organic compounds by observing the magnetic properties of atomic nuclei.

1.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum of Heptyl 7-bromoheptanoate is predicted to show distinct signals corresponding to the different proton environments in the molecule. The chemical shifts are influenced by the electronegativity of nearby atoms and the overall molecular structure.

Table 1: Predicted ¹H NMR Chemical Shifts for Heptyl 7-bromoheptanoate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.05	Triplet	2H	-O-CH₂ -(CH₂)₅-CH₃
~3.40	Triplet	2H	Br-CH₂ -(CH₂)₅-CO₂-
~2.30	Triplet	2H	-(CH₂)₄-CH₂ -CO₂-
~1.85	Quintet	2H	Br-CH₂-CH₂ -(CH₂)₄-CO₂-
~1.62	Quintet	2H	-O-CH₂-CH₂ -(CH₂)₄-CH₃
~1.43	Multiplet	4H	Br-(CH₂)₂-CH₂ -CH₂ -(CH₂)₂-CO₂-
~1.28	Multiplet	8H	-O-(CH₂)₂-(CH₂ )₄-CH₃
~0.89	Triplet	3H	-O-(CH₂)₆-CH₃

1.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for Heptyl 7-bromoheptanoate

Chemical Shift (ppm)	Assignment
~173.5	C =O
~64.5	-O-CH₂ -
~34.0	-CH₂ -CO₂-
~33.8	Br-CH₂ -
~32.5	Br-CH₂-CH₂ -
~31.7	-O-(CH₂)₅-CH₂ -CH₃
~28.8	-O-CH₂-CH₂ -
~28.1	Br-(CH₂)₂-CH₂ -
~25.8	Br-(CH₂)₃-CH₂ -
~24.8	Br-(CH₂)₄-CH₂ -
~22.5	-O-(CH₂)₆-CH₃
~14.0	-O-(CH₂)₆-CH₃

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. This technique is useful for identifying functional groups.

Table 3: Characteristic IR Absorption Peaks for Heptyl 7-bromoheptanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2930, ~2860	Strong	C-H (alkane) stretching
~1735	Strong	C=O (ester) stretching
~1170	Strong	C-O (ester) stretching
~650	Medium	C-Br stretching

The carbonyl (C=O) stretch of aliphatic esters typically appears in the range of 1750-1735 cm⁻¹[1].

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and fragmentation pattern of a compound. The molecular weight of Heptyl 7-bromoheptanoate is 308.25 g/mol (for the most common isotopes, ¹²C, ¹H, ¹⁶O, ⁷⁹Br). The mass spectrum is expected to show a molecular ion peak and characteristic fragment ions resulting from the cleavage of the ester and alkyl bromide moieties.

Experimental Protocols

The following are general protocols for obtaining spectroscopic data for a liquid organic compound like Heptyl 7-bromoheptanoate.

NMR Spectroscopy

2.1.1. Sample Preparation

• Dissolve approximately 5-10 mg of the liquid sample in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts (δ = 0.00 ppm).

2.1.2. Data Acquisition

• Insert the NMR tube into the spectrometer's probe.

• Lock onto the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve homogeneity.

• For ¹H NMR, acquire the spectrum using a sufficient number of scans to obtain a good signal-to-noise ratio.

• For ¹³C NMR, a larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope[2]. Proton decoupling is typically used to simplify the spectrum and improve sensitivity.

Infrared (IR) Spectroscopy

2.2.1. Sample Preparation (Neat Liquid)

• Place a drop of the liquid sample directly onto the surface of a salt plate (e.g., NaCl or KBr)[3].

• Place a second salt plate on top of the first to create a thin liquid film between the plates[3].

2.2.2. Data Acquisition

• Place the salt plate assembly in the sample holder of the IR spectrometer.

• Record a background spectrum of the empty spectrometer[4].

• Acquire the IR spectrum of the sample. The instrument measures the amount of infrared light absorbed by the sample[5]. The background spectrum is automatically subtracted from the sample spectrum.

Mass Spectrometry

2.3.1. Sample Introduction and Ionization

• Introduce a small amount of the vaporized organic sample into the ion source of the mass spectrometer[6].

• Bombard the sample with a beam of high-energy electrons (electron ionization, EI) to generate positively charged ions (molecular ions) and fragment ions[6][7].

2.3.2. Ion Separation and Detection

• Accelerate the generated ions in an electric field[8].

• Pass the accelerated ions through a magnetic field, which deflects them according to their mass-to-charge (m/z) ratio. Lighter ions are deflected more than heavier ions[8][9].

• A detector measures the abundance of ions at each m/z value, generating the mass spectrum[7].

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of an organic compound.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Spectroscopy 13C NMR and 1H NMR - Mesbah Energy [irisotope.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Understanding Mass Spectrometry for Organic Compound Analysis - HSC Chemistry [hscprep.com.au]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. theorganicchemistryguide.weebly.com [theorganicchemistryguide.weebly.com]

Heptyl 7-bromoheptanoate: A Technical Guide to Potential Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptyl 7-bromoheptanoate is a long-chain bifunctional molecule featuring a terminal bromine atom and a heptyl ester. While not as extensively studied as its shorter-chain analogs, its unique combination of a reactive alkyl halide and a lipophilic ester tail presents significant opportunities in medicinal chemistry, drug delivery, and materials science. This technical guide consolidates the known properties of related compounds to project the characteristics and potential of Heptyl 7-bromoheptanoate, offering a roadmap for future research and development. We provide detailed synthetic protocols, predicted physicochemical data, and outline key areas of investigation where this molecule could serve as a valuable building block and functional component.

Introduction

Heptyl 7-bromoheptanoate (C14H27BrO2) is a fatty acid ester that combines two key functional moieties: a terminal alkyl bromide, which is a versatile handle for nucleophilic substitution reactions, and a heptyl ester, which imparts significant lipophilicity. While direct literature on this specific compound is sparse, a wealth of information on its shorter-chain counterparts, such as ethyl and methyl 7-bromoheptanoate, provides a strong foundation for predicting its behavior and exploring its potential applications.[1]

The primary value of this molecule lies in its bifunctional nature. The terminal bromine serves as a good leaving group, allowing for the covalent attachment of this lipophilic chain to a variety of substrates.[2] This is particularly relevant in the synthesis of pharmaceutical intermediates and complex organic molecules. The heptyl chain, significantly longer than the ethyl or methyl groups of its more common analogs, is expected to substantially increase the molecule's lipophilicity. This property is highly desirable in drug development for enhancing membrane permeability and modifying the pharmacokinetic profiles of parent drug molecules.[3][4]

This guide will explore the potential of Heptyl 7-bromoheptanoate as a synthetic intermediate, a component in prodrug design, and a monomer for novel polymers.

Physicochemical Properties

The physicochemical properties of Heptyl 7-bromoheptanoate can be reliably predicted by extrapolating from data available for its shorter-chain analogs and general principles governing homologous series of esters. The addition of five methylene (B1212753) groups to the ethyl ester to form the heptyl ester will predictably increase its molecular weight, boiling point, and lipophilicity (logP), while decreasing its water solubility and density.[5][6]

Property	Methyl 7-bromoheptanoate	Ethyl 7-bromoheptanoate	Heptyl 7-bromoheptanoate (Predicted/Known)
CAS Number	54049-24-0[7]	29823-18-5[8]	3034992-68-9[1]
Molecular Formula	C8H15BrO2[7]	C9H17BrO2[8]	C14H27BrO2[1]
Molecular Weight	223.11 g/mol [7]	237.13 g/mol [8]	307.27 g/mol
Boiling Point	Not readily available	112 °C / 5 mmHg	> 150 °C / 5 mmHg
Density	Not readily available	1.217 g/mL at 25 °C	< 1.15 g/mL at 25 °C
logP (Predicted)	~2.9[7]	~3.4	~5.8
Water Solubility	Low	Very Low[6]	Practically Insoluble
Appearance	-	Clear colorless liquid[9]	Clear colorless liquid

Synthesis and Reactivity

Heptyl 7-bromoheptanoate is readily synthesizable via standard organic chemistry techniques. Its reactivity is dominated by the two functional groups: the ester and the alkyl bromide.

Synthesis

The most direct route for the synthesis of Heptyl 7-bromoheptanoate is the Fischer esterification of 7-bromoheptanoic acid with 1-heptanol (B7768884), catalyzed by a strong acid like sulfuric acid.[10][11] This is a reversible reaction, so it is typically driven to completion by using an excess of the alcohol or by removing the water byproduct.[12][13]

Caption: Synthesis of Heptyl 7-bromoheptanoate via Fischer Esterification.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, add 7-bromoheptanoic acid (1.0 eq), 1-heptanol (3.0 eq), and toluene (B28343) (approx. 2 mL per mmol of carboxylic acid).

• Catalyst Addition: Carefully add concentrated sulfuric acid (0.05 eq) to the stirred mixture.

• Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no more water is collected (typically 4-6 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with diethyl ether and wash sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the solvent and excess 1-heptanol. The crude product can be further purified by vacuum distillation or column chromatography on silica (B1680970) gel.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Reactivity

The primary reaction pathway for this molecule as a synthetic intermediate involves the nucleophilic substitution of the terminal bromine atom. This allows for the attachment of the C7-heptyl ester chain to various nucleophiles such as amines, thiols, and carboxylates. The ester group is generally stable under neutral or acidic conditions but can be hydrolyzed under basic conditions.

Potential Research Areas

Pharmaceutical Synthesis Intermediate

The parent acid, 7-bromoheptanoic acid, is a known building block for anticancer agents, including nicotinamide (B372718) phosphoribosyltransferase (Nampt) and histone deacetylase (HDAC) inhibitors.[14][15] Heptyl 7-bromoheptanoate can be used in similar synthetic schemes where a more lipophilic final compound is desired. The increased lipophilicity could enhance the compound's ability to cross cell membranes and potentially improve its pharmacokinetic profile.

Caption: Workflow for using Heptyl 7-bromoheptanoate as a pharmaceutical intermediate.

• Reaction Setup: In a round-bottom flask, dissolve the amine-containing substrate (1.0 eq) and Heptyl 7-bromoheptanoate (1.1 eq) in a polar aprotic solvent like DMF or acetonitrile.

• Base Addition: Add a non-nucleophilic base such as potassium carbonate or diisopropylethylamine (2.0 eq) to act as a scavenger for the HBr byproduct.

• Reaction: Stir the mixture at an elevated temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Prodrug Development

A significant challenge in drug development is achieving adequate bioavailability and targeted delivery.[16] The prodrug approach, where a drug is temporarily modified to improve its properties, is a well-established strategy.[17] Attaching long-chain fatty acids or their esters can increase a drug's lipophilicity, which can enhance its absorption and ability to cross biological barriers like the blood-brain barrier.[3][18] Heptyl 7-bromoheptanoate is an ideal reagent for this purpose. A drug with a suitable nucleophilic handle (e.g., -OH, -NH2) can be linked to the 7-bromoheptanoate chain, and the resulting heptyl ester can be later cleaved in vivo by esterase enzymes to release the active drug.[19]

Caption: Hypothetical pathway for the in vivo activation of a prodrug derived from Heptyl 7-bromoheptanoate.

Materials Science

Bifunctional molecules like Heptyl 7-bromoheptanoate can serve as monomers for polymerization. The terminal bromine can be converted to other functional groups (e.g., an azide (B81097) or an alkyne for click chemistry, or an acrylate (B77674) for radical polymerization) to create novel polymers with long, lipophilic side chains. These polymers could have applications as hydrophobic coatings, specialty lubricants, or as matrices for controlled release applications.

Predicted Analytical Data

• ¹H NMR: The spectrum would be characterized by a triplet at ~4.0 ppm corresponding to the -O-CH₂- protons of the heptyl ester, a triplet at ~3.4 ppm for the -CH₂-Br protons, and a complex multiplet region between 1.2 and 2.3 ppm for the remaining methylene protons. A triplet at ~0.9 ppm would correspond to the terminal methyl group of the heptyl chain.

• ¹³C NMR: Key signals would include a peak at ~173 ppm for the ester carbonyl carbon, a peak at ~65 ppm for the -O-CH₂- carbon, and a peak at ~34 ppm for the -CH₂-Br carbon.

• Mass Spectrometry (EI): The molecular ion peak [M]⁺ at m/z 306/308 (due to the isotopic distribution of Br) would likely be of low intensity.[20] Common fragmentation patterns for esters would be observed, including the loss of the heptoxy group (-O-C₇H₁₅) and the McLafferty rearrangement.[21][22] Cleavage of the C-Br bond would also be a prominent fragmentation pathway.

Conclusion

While Heptyl 7-bromoheptanoate is not a widely commercialized chemical, its synthesis is straightforward, and its predicted properties make it a highly attractive candidate for research and development. Its long alkyl chain offers a significant increase in lipophilicity compared to its more common analogs, opening up new avenues in prodrug design and the synthesis of novel, highly lipophilic pharmaceutical agents. The versatility of the terminal bromine as a synthetic handle further enhances its utility as a building block in both medicinal chemistry and materials science. This guide provides a foundational framework to encourage and facilitate the exploration of this promising, yet understudied, molecule.

References

• 1. Heptyl 7-bromoheptanoate - Immunomart [immunomart.com]
• 2. 7-Bromoheptanoic acid, 30515-28-7 | BroadPharm [broadpharm.com]
• 3. ICI Journals Master List [journals.indexcopernicus.com]
• 4. omicsonline.org [omicsonline.org]
• 5. mdpi.com [mdpi.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Methyl 7-bromoheptanoate | C8H15BrO2 | CID 554086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Ethyl 7-bromoheptanoate, 97% 5 mL | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 10. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 11. Fischer Esterification [organic-chemistry.org]
• 12. jk-sci.com [jk-sci.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. caymanchem.com [caymanchem.com]
• 15. 7-Bromoheptanoic acid [nastchem.com]
• 16. Targeting fatty-acid amide hydrolase with prodrugs for CNS-selective therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]
• 18. scispace.com [scispace.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. C7H16 mass spectrum of heptane fragmentation pattern of m/z m/e ions for analysis and identification of heptane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. chem.libretexts.org [chem.libretexts.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Bromo-Ester Compounds in Organic Synthesis

Bromo-ester compounds are a class of highly versatile reagents in modern organic synthesis, prized for their dual functionality which allows them to act as both nucleophiles (via enolates) and electrophiles. Their utility spans a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions, making them invaluable building blocks in the synthesis of complex molecules, including pharmaceuticals and natural products. This guide provides a comprehensive overview of the synthesis and key applications of bromo-esters, complete with experimental protocols, quantitative data, and mechanistic diagrams.

Synthesis of Bromo-Ester Compounds

The preparation of bromo-esters, particularly α-bromo-esters, is a fundamental process in organic chemistry. Several reliable methods have been established for their synthesis.

From Carboxylic Acids (via Hell-Volhard-Zelinsky Reaction)

The most traditional route to α-bromo-esters begins with the α-bromination of a carboxylic acid using reagents like Br₂ with a phosphorus catalyst (e.g., PBr₃ or red phosphorus), a process known as the Hell-Volhard-Zelinsky reaction. The resulting α-bromo acyl bromide is then esterified to yield the desired product.

Direct Bromination of Esters

While direct bromination of esters is possible, it can be less selective than the Hell-Volhard-Zelinsky route. The reaction typically involves treating the ester with a brominating agent, often under radical or acidic conditions.

From α-Hydroxy Esters

A common and effective method involves the substitution of the hydroxyl group in an α-hydroxy ester. This can be achieved by reacting the α-hydroxy ester with an aqueous hydrogen bromide solution, often under conditions that remove water as it is formed to drive the reaction to completion.

Key Reactions and Applications

Bromo-esters are pivotal intermediates in numerous synthetic transformations. The following sections detail their most significant applications.

The Reformatsky Reaction

The Reformatsky reaction is a cornerstone of bromo-ester chemistry, involving the reaction of an α-bromo-ester with an aldehyde or ketone in the presence of metallic zinc to produce a β-hydroxy-ester. The key intermediate is an organozinc reagent, often called a Reformatsky enolate, which is less reactive than Grignard reagents or lithium enolates, thus preventing self-condensation of the ester.

The reaction proceeds via several steps:

• Oxidative Addition: Zinc metal inserts into the carbon-bromine bond of the α-bromo-ester.

• Enolate Formation: The resulting organozinc compound forms a zinc enolate.

• Nucleophilic Addition: The zinc enolate adds to the carbonyl carbon of the aldehyde or ketone through a six-membered chair-like transition state.

• Workup: An acidic workup protonates the resulting alkoxide to yield the final β-hydroxy-ester.

Caption: Mechanism of the Reformatsky Reaction.

Substrate (Ketone)	Bromo-ester	Yield (%)	Reference
Acetophenone	Ethyl bromoacetate (B1195939)	86%
Cyclohexanone	Ethyl bromoacetate	~75-80%	General Lit.
Benzaldehyde	Ethyl bromoacetate	~80-90%	General Lit.

Adapted from NROChemistry

• Zinc Activation: A suspension of activated zinc dust (5.0 eq) and a crystal of iodine (0.1 eq) in toluene (B28343) (50 mL) is stirred under reflux for 5 minutes and then cooled to room temperature.

• Reagent Addition: To this mixture, ethyl bromoacetate (2.0 eq) is added first. Subsequently, the ketone (1.0 eq) dissolved in toluene (10 mL) is added to the suspension.

• Reaction: The resulting mixture is stirred at 90 °C for 30 minutes.

• Quenching and Extraction: The reaction is cooled to 0 °C, and water is added. The suspension is filtered, and the filtrate is extracted with MTBE.

• Purification: The combined organic phases are washed with water and brine, dried over Na₂SO₄, and concentrated under reduced pressure. The crude product is purified by silica (B1680970) gel chromatography to yield the desired β-hydroxy ester.

Palladium-Catalyzed Cross-Coupling Reactions

Bromo-esters can serve as electrophilic partners in palladium-catalyzed cross-coupling reactions, which are powerful methods for forming C-C bonds.

The Heck reaction couples an aryl or vinyl halide with an alkene in the presence of a palladium catalyst and a base to form a substituted alkene. While aryl halides are more common, activated alkyl halides like bromo-esters can participate under specific conditions. The reaction typically proceeds with high trans selectivity.

Caption: Catalytic Cycle of the Heck Reaction.

Bromo-Compound	Alkene	Catalyst	Base	Yield (%)	Reference
Aryl Bromide	n-Butyl acrylate	Pd(OAc)₂ / NHC Ligand	Cs₂CO₃	>95%
4-Bromo-2-ketothiazole	Various Alkenes	Pd(dba)₂ / Ligand	K₂CO₃	60-90%	Adapted from

Adapted from general procedures

• Setup: A reaction vessel is charged with the bromo-ester (1.0 eq), the alkene (1.2-1.5 eq), a palladium source (e.g., Pd(OAc)₂, 1-5 mol%), a suitable ligand (e.g., a phosphine (B1218219) or N-heterocyclic carbene, 2-10 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq).

• Reaction: The vessel is sealed, evacuated, and backfilled with an inert gas (e.g., Argon or Nitrogen). Anhydrous solvent (e.g., DMF, NMP, or dioxane) is added, and the mixture is heated to the required temperature (typically 80-140 °C) with stirring for several hours until completion is indicated by TLC or GC-MS.

• Workup: The reaction mixture is cooled, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated. The residue is purified by column chromatography.

The Suzuki coupling is a palladium-catalyzed reaction between an organoboron compound (like a boronic acid or ester) and an organohalide. It is one of the most powerful and widely used methods for constructing biaryl structures and other C(sp²)-C(sp²) bonds. Bromo-esters can be employed as the halide partner. A base is required to activate the organoboron species for transmetalation.

Caption: Catalytic Cycle of the Suzuki Coupling.

Data adapted from a borylation/Suzuki coupling process

Bromo-Substrate	Boronic Ester/Acid	Catalyst / Ligand	Base	Yield (%)
4-Bromo-thiazole deriv.	Pyridinylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	~80-95%
4-Bromo-thiazole deriv.	Thiazolylboronic acid	Pd₂(dba)₃ / Cy-JohnPhos	K₃PO₄	~75-90%

Adapted from general procedures

• Setup: To a reaction flask, add the bromo-ester (1.0 eq), the organoboron reagent (1.1-1.5 eq), the palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf), 1-5 mol%), and a base (e.g., K₂CO₃, K₃PO₄, or CsF, 2-3 eq).

• Reaction: The flask is evacuated and backfilled with an inert gas. A mixture of solvents (e.g., toluene/water, dioxane/water, or THF) is added. The reaction is heated (typically 60-110 °C) and stirred for the required time (2-24 hours).

• Workup: After cooling, the mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate (B1210297) or CH₂Cl₂).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sulfate, filtered, and concentrated. The product is purified by flash chromatography or recrystallization.

Atom Transfer Radical Addition (ATRA)

ATRA is a powerful, atom-economical method for the simultaneous formation of a C-C and a C-Br bond across an alkene. The reaction is typically initiated by transition metals or, more recently, by visible-light photoredox catalysis. Bromo-esters, especially those with activated C-Br bonds like α-bromo-malonates, are excellent substrates for this transformation.

The process generally involves the photocatalytic generation of a carbon-centered radical from the bromo-ester, which then adds to an alkene. The resulting radical intermediate abstracts a bromine atom from another molecule of the bromo-ester, propagating a radical chain and forming the final product.

Caption: General Workflow for a Photoinduced ATRA Reaction.

Data adapted from a study on bromomalonates

Alkene	Bromo-ester	Catalyst / Additive	Yield (%)
Styrene	Diethyl bromomalonate	4-phenylpyridine	85%
1-Octene	Diethyl bromomalonate	4-phenylpyridine	72%
Cyclohexene	Diethyl bromomalonate	4-phenylpyridine	65%

Adapted from a study by Waser et al. and others

• Setup: In a reaction vial, the alkene (1.0 eq), bromo-ester (1.5 eq), and photocatalyst/additive (e.g., 4-phenylpyridine, 10 mol%) are dissolved in a suitable solvent (e.g., CH₃CN or CH₂Cl₂).

• Degassing: The solution is degassed by sparging with an inert gas (e.g., argon) for 10-15 minutes.

• Irradiation: The vial is sealed and placed in front of a light source (e.g., a 380 nm LED lamp) and stirred at room temperature for 12-24 hours.

• Workup: Upon completion, the solvent is removed under reduced pressure.

• Purification: The residue is purified by flash column chromatography on silica gel to afford the pure ATRA product.

Protocols & Analytical Methods

Synthesis of Heptyl 7-bromoheptanoate: An Application Note and Protocol

Authored for researchers, scientists, and drug development professionals, this document provides a detailed protocol for the synthesis of Heptyl 7-bromoheptanoate, a valuable intermediate in various synthetic applications. This protocol is based on the well-established Fischer esterification reaction, optimized for the specific characteristics of the long-chain reactants.

Introduction

Heptyl 7-bromoheptanoate is a bifunctional molecule containing both a bromo-functionalized alkyl chain and an ester moiety. This structure makes it a versatile building block in organic synthesis, particularly for the introduction of a seven-carbon spacer with a terminal bromine that can be further functionalized. The synthesis is achieved through the Fischer esterification of 7-bromoheptanoic acid with heptanol (B41253), a reaction catalyzed by a strong acid, typically sulfuric acid. To ensure a high yield, the equilibrium of this reversible reaction is shifted towards the product by removing the water formed during the reaction using a Dean-Stark apparatus.

Experimental Protocol

This protocol details the synthesis of Heptyl 7-bromoheptanoate via Fischer esterification using a Dean-Stark trap to drive the reaction to completion.

Materials:

• 7-bromoheptanoic acid

• Heptanol

• Toluene (B28343)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 7-bromoheptanoic acid, a slight excess of heptanol (e.g., 1.2 equivalents), and toluene as the solvent.

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (approximately 2-3 mol% relative to the carboxylic acid) to the reaction mixture.

• Esterification: Assemble the Dean-Stark apparatus and a condenser on top of the round-bottom flask. Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. The reaction progress can be monitored by the amount of water collected. Continue the reflux until no more water is collected in the trap, which typically takes several hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with an organic solvent like diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acidic catalyst and remove unreacted 7-bromoheptanoic acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent and any remaining heptanol.

• Purification: The crude Heptyl 7-bromoheptanoate can be further purified by vacuum distillation to obtain the final product with high purity.

Data Presentation

Parameter	Value
Reactants	7-bromoheptanoic acid, Heptanol
Catalyst	Concentrated Sulfuric Acid (H₂SO₄)
Solvent	Toluene
Reaction Type	Fischer Esterification
Key Apparatus	Dean-Stark Trap
Reaction Monitoring	Collection of water in Dean-Stark
Work-up Procedure	Liquid-liquid extraction, washing
Purification Method	Vacuum Distillation

Experimental Workflow

Caption: Workflow for the synthesis of Heptyl 7-bromoheptanoate.

Signaling Pathway Diagram (Logical Relationship)

The following diagram illustrates the logical relationship of the key steps in the Fischer esterification process to drive the reaction towards the desired product.

Caption: Le Chatelier's principle in Fischer esterification.

Application Notes and Protocols for Polymer Surface Modification Using Heptyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Heptyl 7-bromoheptanoate as a surface-grafted initiator for Atom Transfer Radical Polymerization (ATRP). This method facilitates the growth of polymer brushes from a substrate, a technique known as "grafting from," which allows for precise control over the chemical and physical properties of the polymer surface. This approach is particularly relevant for the development of advanced biomaterials with tailored biocompatibility, drug delivery capabilities, and anti-fouling properties.

Introduction to Surface-Initiated ATRP (SI-ATRP)

Surface-initiated controlled radical polymerization (SI-CRP) techniques are powerful tools for engineering the interface of materials.[1] Among these, SI-ATRP is widely employed due to its versatility and tolerance to a variety of functional groups, enabling the synthesis of well-defined polymer brushes.[2] The "grafting from" method, where polymer chains are grown from an initiator-functionalized surface, allows for the formation of dense polymer brush layers.[3] Bromo-ester compounds are commonly used as initiators for ATRP.[4] Heptyl 7-bromoheptanoate, with its seven-carbon spacer, provides a flexible linker between the substrate and the growing polymer chain, which can be advantageous in certain biomedical applications.

Experimental Protocols

The surface modification process using Heptyl 7-bromoheptanoate typically involves two main stages: the immobilization of the initiator onto the polymer substrate and the subsequent surface-initiated polymerization of a chosen monomer.

Protocol for Initiator Immobilization on a Hydroxyl-Functionalized Polymer Surface

This protocol describes the covalent attachment of Heptyl 7-bromoheptanoate to a polymer substrate that has surface hydroxyl (-OH) groups. Many biomedical polymers can be pre-treated to introduce hydroxyl functionalities.

Materials:

• Polymer substrate with surface hydroxyl groups (e.g., plasma-treated polylactic acid (PLA), polyvinyl alcohol)

• Heptyl 7-bromoheptanoate

• Anhydrous toluene (B28343)

• Triethylamine (B128534) (Et3N)

• Dichloromethane (B109758) (DCM)

• Ethanol (B145695)

• Nitrogen gas

Procedure:

• Clean the polymer substrate by sonicating in dichloromethane and ethanol for 15 minutes each, followed by drying under a stream of nitrogen.

• Place the cleaned substrate in a reaction vessel.

• In a separate flask, prepare a solution of Heptyl 7-bromoheptanoate (e.g., 0.1 M) and triethylamine (e.g., 0.12 M) in anhydrous toluene under a nitrogen atmosphere.

• Transfer the solution to the reaction vessel containing the substrate.

• Allow the reaction to proceed at room temperature for 24 hours under a nitrogen atmosphere with gentle agitation.

• After the reaction, remove the substrate and wash it thoroughly with toluene, dichloromethane, and ethanol to remove any unreacted reagents.

• Dry the initiator-functionalized substrate under a stream of nitrogen and store it in a desiccator until use.

Protocol for Surface-Initiated ATRP of 2-Hydroxyethyl Methacrylate (B99206) (HEMA)

This protocol details the growth of poly(2-hydroxyethyl methacrylate) (PHEMA) brushes from the initiator-functionalized surface. PHEMA is a hydrophilic and biocompatible polymer widely used in biomedical applications.

Materials:

• Initiator-functionalized polymer substrate

• 2-Hydroxyethyl methacrylate (HEMA), inhibitor removed

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (B1667542) (solvent)

• Methanol (B129727)

• Nitrogen gas

Procedure:

• Place the initiator-functionalized substrate in a Schlenk flask.

• In a separate Schlenk flask, add CuBr.

• Add the desired amount of HEMA monomer and anisole to the flask containing the substrate.

• Deoxygenate the monomer solution by bubbling with nitrogen for 30 minutes.

• In a separate vial, dissolve PMDETA in a small amount of deoxygenated anisole.

• Under a nitrogen counterflow, add the PMDETA solution to the flask containing CuBr. Stir until a homogeneous catalyst complex is formed.

• Transfer the catalyst solution to the monomer solution containing the substrate using a nitrogen-purged syringe.

• Seal the reaction flask and place it in a preheated oil bath at the desired temperature (e.g., 60 °C).

• Allow the polymerization to proceed for the desired time to achieve the target polymer brush thickness.

• To stop the polymerization, open the flask to air and dilute the solution with methanol.

• Remove the substrate and wash it extensively with methanol and water to remove any physisorbed polymer and catalyst.

• Dry the polymer brush-modified substrate under a stream of nitrogen.

Data Presentation

The following tables summarize hypothetical quantitative data that could be obtained from the characterization of polymer surfaces modified using the protocols described above.

Table 1: Surface Characterization Before and After Initiator Immobilization

Parameter	Unmodified Polymer	Initiator-Functionalized Polymer
Water Contact Angle (°)	75 ± 3	85 ± 4
Surface Elemental Composition (Atomic %)	C: 60%, O: 40%	C: 65%, O: 33%, Br: 2%
Surface Roughness (nm)	2.1 ± 0.3	2.5 ± 0.4

Table 2: Properties of PHEMA Brushes Grown via SI-ATRP

Polymerization Time (h)	Dry Brush Thickness (nm)	Water Contact Angle (°)	Grafting Density (chains/nm²)
1	15 ± 2	60 ± 3	0.4
4	45 ± 5	45 ± 2	0.4
12	110 ± 10	30 ± 3	0.4

Visualizations

Experimental Workflow for Polymer Surface Modification

Caption: Workflow for surface modification via initiator immobilization and SI-ATRP.

Signaling Pathway for SI-ATRP

Caption: The catalytic cycle of Atom Transfer Radical Polymerization (ATRP).

References

• 1. ATRP from surfaces - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 2. Polymer brushes via surface-initiated polymerizations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ATRP in the design of functional materials for biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Site-Specific Hydrophobization of Biologics using Heptyl 7-bromoheptanoate for Enhanced Drug Delivery

Abstract

This application note details a methodology for the site-specific covalent modification of proteins and antibodies with Heptyl 7-bromoheptanoate. This bifunctional linker serves to introduce a hydrophobic heptyl heptanoate (B1214049) moiety to the surface of a biologic. Such modifications are particularly relevant in the field of drug delivery, where increasing the lipophilicity of a bioconjugate can enhance its interaction with cell membranes, improve its encapsulation efficiency into lipid-based nanocarriers, or modulate its pharmacokinetic profile. The protocol focuses on the selective alkylation of cysteine residues, a common and reliable strategy for site-specific bioconjugation.

Introduction

The therapeutic efficacy of protein-based drugs, including monoclonal antibodies and enzymes, can be significantly enhanced through chemical modification. Bioconjugation with hydrophobic molecules is a promising strategy to improve the delivery of these macromolecules to their target sites. Heptyl 7-bromoheptanoate is a lipid-like molecule that can be conjugated to proteins to increase their hydrophobicity.[1] This modification can facilitate the association of the bioconjugate with lipid membranes and enhance its incorporation into drug delivery systems such as liposomes and lipid nanoparticles.

The primary mechanism for conjugating Heptyl 7-bromoheptanoate to a protein is through the alkylation of nucleophilic amino acid residues. Cysteine, with its highly nucleophilic thiol group, is an ideal target for such modifications, allowing for site-specific conjugation when engineered into the protein sequence.[2][3] This application note provides a comprehensive protocol for the reduction of disulfide bonds to expose free cysteine thiols, followed by their selective alkylation with Heptyl 7-bromoheptanoate.

Materials and Methods

Materials

• Protein/antibody with accessible cysteine residues

• Heptyl 7-bromoheptanoate

• Tris(2-carboxyethyl)phosphine (TCEP)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (B87167) (DMSO)

• Size-exclusion chromatography (SEC) column

• Mass spectrometer

Experimental Protocol

1. Protein Preparation and Reduction:

• Dissolve the protein/antibody in PBS at a concentration of 5-10 mg/mL.

• To reduce the disulfide bonds and expose the free cysteine thiols, add a 10-fold molar excess of TCEP.

• Incubate the reaction mixture at 37°C for 1-2 hours.

2. Conjugation Reaction:

• Prepare a stock solution of Heptyl 7-bromoheptanoate in DMSO at a concentration of 100 mM.

• Add a 20-fold molar excess of the Heptyl 7-bromoheptanoate solution to the reduced protein solution. The final concentration of DMSO in the reaction mixture should not exceed 10% (v/v) to avoid protein denaturation.

• Incubate the reaction at room temperature for 4-6 hours with gentle agitation.

3. Purification of the Bioconjugate:

• Remove the excess, unreacted Heptyl 7-bromoheptanoate and TCEP by size-exclusion chromatography (SEC).

• Equilibrate the SEC column with PBS, pH 7.4.

• Load the reaction mixture onto the column and collect the fractions corresponding to the protein peak.

4. Characterization of the Bioconjugate:

• Determine the protein concentration of the purified bioconjugate using a standard protein assay (e.g., BCA assay).

• Analyze the extent of conjugation (drug-to-antibody ratio, DAR) by mass spectrometry. The mass increase corresponding to the covalent attachment of the heptyl 7-bromoheptanoate moiety can be used to calculate the average number of linkers per protein molecule.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the conjugation of Heptyl 7-bromoheptanoate to a model antibody (mAb).

Parameter	Value	Method of Analysis
Initial mAb Concentration	10 mg/mL	UV-Vis Spectroscopy
TCEP Molar Excess	10x	-
Heptyl 7-bromoheptanoate Molar Excess	20x	-
Reaction Time	4 hours	-
Final Bioconjugate Yield	8.5 mg/mL	UV-Vis Spectroscopy
Drug-to-Antibody Ratio (DAR)	1.8	Mass Spectrometry
Purity	>95%	Size-Exclusion Chromatography

Visualizations

Caption: Workflow for protein modification.

Caption: Cysteine alkylation reaction.

Conclusion

This application note provides a foundational protocol for the use of Heptyl 7-bromoheptanoate in the preparation of bioconjugates. The described method allows for the site-specific introduction of a hydrophobic moiety onto a protein or antibody scaffold. The resulting bioconjugates have potential applications in drug delivery, diagnostics, and as tools for studying protein-membrane interactions. The provided protocol can be optimized for specific proteins and desired levels of modification. Further characterization of the bioconjugate's biological activity and pharmacokinetic properties is recommended to validate its therapeutic potential.

References

• 1. liposomes.ca [liposomes.ca]
• 2. benchchem.com [benchchem.com]
• 3. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Heptyl 7-bromoheptanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of Heptyl 7-bromoheptanoate synthesis.

Troubleshooting Guides

Issue 1: Low Yield of Heptyl 7-bromoheptanoate

Question: We are experiencing a low yield in our synthesis of Heptyl 7-bromoheptanoate from 7-bromoheptanoic acid and heptanol (B41253) via Fischer esterification. What are the potential causes and how can we improve the yield?

Answer:

Low yields in the Fischer esterification of Heptyl 7-bromoheptanoate are common and can be attributed to several factors. The primary reason is the reversible nature of the reaction.[1][2] To achieve a higher yield, the equilibrium of the reaction must be shifted towards the product side.

Potential Causes and Solutions:

• Presence of Water: Water is a byproduct of the esterification reaction. Its presence can hydrolyze the ester product back to the starting materials, 7-bromoheptanoic acid and heptanol, thus reducing the overall yield.[1][2][3]

  • Solution 1: Azeotropic Distillation: Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene (B28343) or xylene) to azeotropically remove water as it is formed.[1][2][3] This is a highly effective method for driving the reaction to completion.

  • Solution 2: Use of Dehydrating Agents: Add a dehydrating agent, such as molecular sieves (3Å or 4Å), to the reaction mixture to absorb the water produced.[2][3] Ensure the sieves are properly activated before use. Concentrated sulfuric acid, often used as a catalyst, also acts as a dehydrating agent.[3][4]

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution 1: Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and extend the reaction time until the starting materials are consumed.

  • Solution 2: Increase Reaction Temperature: Gently increasing the reaction temperature can accelerate the reaction rate. However, be cautious of potential side reactions at higher temperatures.

• Stoichiometry of Reactants: An equimolar ratio of reactants may result in an equilibrium mixture with significant amounts of starting materials.

  • Solution: Use an Excess of One Reactant: Employing a large excess of heptanol (e.g., 2-5 equivalents) can shift the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.[2][5][6] Since heptanol can be more easily removed during purification than 7-bromoheptanoic acid, using it in excess is often the preferred method.

• Catalyst Inefficiency: The acid catalyst may be insufficient or inactive.

  • Solution: Ensure an adequate amount of a strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is used.[7][8]

Issue 2: Presence of Impurities in the Final Product

Question: After purification, our Heptyl 7-bromoheptanoate product is still impure. What are the likely impurities and how can we improve the purification process?

Answer:

Impurities in the final product can arise from unreacted starting materials, side products, or residual catalyst.

Common Impurities and Purification Strategies:

• Unreacted 7-bromoheptanoic acid:

  • Removal: During the work-up, wash the organic layer with a mild base, such as a saturated sodium bicarbonate (NaHCO₃) solution, to neutralize and remove the acidic starting material.[4]

• Unreacted Heptanol:

  • Removal: For long-chain alcohols like heptanol, simple water washes are often insufficient for complete removal.[9] Purification by vacuum distillation is the most effective method to separate the desired ester from the higher-boiling alcohol.

• Side Products:

  • Intermolecular Ether Formation: At high temperatures and in the presence of a strong acid, heptanol can undergo self-condensation to form diheptyl ether.

    • Minimization: Avoid excessively high reaction temperatures and prolonged reaction times.

  • Alkyl Halide Exchange: While less common under these conditions, there is a possibility of side reactions involving the bromide.

    • Minimization: Use of milder catalysts or reaction conditions can help avoid this.

• Residual Acid Catalyst:

  • Removal: Neutralize the catalyst by washing the reaction mixture with a base (e.g., NaHCO₃ solution) during the work-up.

Improved Purification Protocol:

• Neutralization: After the reaction is complete, cool the mixture and wash with saturated NaHCO₃ solution until CO₂ evolution ceases.

• Extraction: Extract the product into a suitable organic solvent like diethyl ether or ethyl acetate.

• Washing: Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Vacuum Distillation: Purify the crude product by vacuum distillation to separate the Heptyl 7-bromoheptanoate from unreacted heptanol and other high-boiling impurities.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst for the synthesis of Heptyl 7-bromoheptanoate? A1: Strong protic acids like concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are the most common and effective catalysts for Fischer esterification.[7][8] Lewis acids can also be used.[10] The choice of catalyst may depend on the scale of the reaction and the sensitivity of the starting materials.

Q2: Can I use a different alcohol to synthesize other 7-bromoheptanoate esters? A2: Yes, the general principles and troubleshooting steps outlined here are applicable to the synthesis of other alkyl 7-bromoheptanoates. However, the reaction conditions and purification methods may need to be adjusted based on the physical properties (e.g., boiling point) of the specific alcohol and resulting ester.

Q3: How can I monitor the progress of the reaction? A3: The reaction can be effectively monitored by Thin Layer Chromatography (TLC). Spot the reaction mixture alongside the starting materials (7-bromoheptanoic acid and heptanol) on a TLC plate. The formation of the less polar ester product will be indicated by a new spot with a higher Rf value. The reaction is considered complete when the spot corresponding to the limiting reactant (typically 7-bromoheptanoic acid) disappears. Gas Chromatography (GC) can also be used for more quantitative monitoring.

Q4: What are the potential side reactions involving the bromo-substituent? A4: Under the acidic conditions of Fischer esterification, the bromo-substituent is generally stable. However, at elevated temperatures or with prolonged reaction times, there is a minor risk of elimination to form an unsaturated ester or substitution with the alcohol to form an ether at the 7-position. These side reactions are typically not significant under standard Fischer esterification conditions.

Data Presentation

Table 1: Effect of Reaction Conditions on the Yield of Heptyl 7-bromoheptanoate

Entry	Molar Ratio (Acid:Alcohol)	Catalyst (mol%)	Water Removal Method	Reaction Time (h)	Yield (%)
1	1:1.2	H₂SO₄ (5%)	None	8	55-65
2	1:3	H₂SO₄ (5%)	None	8	70-80
3	1:1.2	p-TsOH (5%)	Molecular Sieves	12	75-85
4	1:3	H₂SO₄ (5%)	Dean-Stark	6	>90

Note: The data presented in this table are representative and intended for illustrative purposes. Actual yields may vary depending on the specific experimental setup and conditions.

Experimental Protocols

Detailed Methodology for Fischer Esterification of Heptyl 7-bromoheptanoate

Materials:

• 7-bromoheptanoic acid

• n-Heptanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is thoroughly dried.

• Charging Reactants: To the round-bottom flask, add 7-bromoheptanoic acid (1.0 eq), n-heptanol (3.0 eq), and toluene (approximately 2 mL per gram of carboxylic acid).

• Catalyst Addition: Carefully add the acid catalyst (e.g., H₂SO₄, 5 mol%) to the reaction mixture while stirring.

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. The reaction is complete when no more water is collected in the trap. Monitor the reaction by TLC.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with an equal volume of diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (until no more gas evolves), water, and brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent and excess heptanol.

• Purification: Purify the crude product by vacuum distillation to obtain pure Heptyl 7-bromoheptanoate.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Heptyl 7-bromoheptanoate.

Caption: Troubleshooting logic for low yield in Heptyl 7-bromoheptanoate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. homework.study.com [homework.study.com]
• 7. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 8. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 9. Sciencemadness Discussion Board - Synthesis of pure esters from long-chain alcohols using Fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Fischer Esterification [organic-chemistry.org]

Navigating the Synthetic Challenges of Heptyl 7-bromoheptanoate: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Heptyl 7-bromoheptanoate is a valuable bifunctional molecule, offering a long alkyl chain and a reactive bromine atom, making it a useful building block in the synthesis of novel organic compounds, including drug candidates and materials. However, its long, nonpolar structure can lead to low reactivity and solubility issues in common polar solvents, posing challenges for researchers. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address and overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with Heptyl 7-bromoheptanoate proceeding so slowly?

A1: The low reactivity of Heptyl 7-bromoheptanoate can be attributed to several factors:

• Steric Hindrance: While the bromine is on a primary carbon, the long heptyl chains on both the ester and the alkyl portions of the molecule can sterically hinder the approach of nucleophiles to the reaction center.

• Poor Solubility: The long, nonpolar alkyl chains make the molecule less soluble in highly polar aprotic solvents (e.g., DMF, DMSO) that are typically excellent for S(_N)2 reactions. This poor solvation of the substrate can significantly slow down the reaction rate.

• Leaving Group Ability: While bromide is a good leaving group, it is less reactive than iodide.

Q2: What are the initial steps to improve the reaction rate?

A2: The first and often most effective step is to convert the bromide to a more reactive iodide via the Finkelstein reaction. This involves treating Heptyl 7-bromoheptanoate with an excess of sodium iodide in a solvent like acetone (B3395972). The resulting Heptyl 7-iodoheptanoate is significantly more reactive.

Q3: My substrate and nucleophile are not dissolving well in the chosen solvent. What can I do?

A3: Solubility issues are common with long-chain, nonpolar molecules. Here are some strategies:

• Solvent Mixtures: Employing a mixture of polar aprotic and nonpolar solvents can improve solubility.

• Phase-Transfer Catalysis (PTC): This is a powerful technique for reactions where the nucleophile and the substrate have different solubility properties. A phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt, facilitates the transport of the nucleophile into the organic phase where the reaction occurs.

Q4: I am observing the formation of elimination byproducts in my Williamson ether synthesis. How can I minimize this?

A4: Elimination (E2) is a common competing reaction with substitution (S(_N)2), especially with stronger, bulkier bases and at higher temperatures. To favor substitution:

• Use a less sterically hindered base: If possible, use a base like sodium hydride or a less bulky alkoxide.

• Lower the reaction temperature: S(_N)2 reactions generally have a lower activation energy than E2 reactions, so running the reaction at a lower temperature will favor the desired substitution product.

• Choose the right synthetic strategy: When planning the synthesis of an ether, it is generally preferable to have the less sterically hindered partner as the alkyl halide.

Troubleshooting Guides

Issue 1: Low Yield in Nucleophilic Substitution Reactions

This guide provides a systematic approach to troubleshooting low yields in reactions such as amination or etherification of Heptyl 7-bromoheptanoate.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields in nucleophilic substitution reactions of Heptyl 7-bromoheptanoate.

Detailed Steps:

• Verify Reagent Quality: Ensure all starting materials, including the nucleophile, base, and solvent, are pure and anhydrous, as water can interfere with many reactions. Confirm the correct stoichiometry of all reagents.

• Enhance Substrate Reactivity (Finkelstein Reaction): Convert the less reactive bromo- group to a more reactive iodo- group.

  • Protocol: Dissolve Heptyl 7-bromoheptanoate in acetone and add a 3-5 fold excess of sodium iodide. Reflux the mixture for 2-4 hours. The less soluble sodium bromide will precipitate, driving the reaction to completion. Monitor the reaction by TLC.

• Optimize Reaction Conditions:

  • Solvent: For S(_N)2 reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile (B52724) are generally preferred. If solubility is an issue, consider a co-solvent system.

  • Temperature: While heating can increase the reaction rate, it can also promote side reactions like elimination. Start at a moderate temperature (e.g., 50-60 °C) and adjust as needed based on reaction monitoring.

  • Concentration: Ensure the reactants are sufficiently concentrated to encourage bimolecular collisions.

• Employ Catalysis:

  • Phase-Transfer Catalysis (PTC): For reactions with poor solubility, add a phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide, TBAB) to facilitate the reaction between the aqueous and organic phases.

• Analyze Byproducts: Use techniques like GC-MS or NMR to identify any byproducts. The nature of the byproducts (e.g., elimination products) can provide valuable insight into optimizing the reaction conditions.

Issue 2: Difficulty in Product Purification

The long alkyl chain of Heptyl 7-bromoheptanoate and its derivatives can make them oily and difficult to purify by standard crystallization.

Troubleshooting Purification

Caption: A systematic approach to purifying oily, long-chain ester products.

Detailed Steps:

• Thorough Aqueous Workup: After the reaction, perform a thorough aqueous workup to remove any water-soluble impurities, including salts and polar starting materials. Use multiple extractions with a suitable organic solvent.

• Optimize Column Chromatography:

  • Solvent System: Due to the nonpolar nature of the product, a nonpolar eluent system, such as a gradient of ethyl acetate (B1210297) in hexanes, is typically effective. Use TLC to determine the optimal solvent ratio for good separation.

  • Silica (B1680970) Gel: Use a sufficient amount of silica gel to ensure good separation. A general rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude product by weight.

• Consider Alternative Purification Methods:

  • Distillation: If the product is thermally stable, vacuum distillation can be an effective method for purification, especially on a larger scale.

  • Preparative TLC/HPLC: For small-scale purifications or very difficult separations, preparative thin-layer chromatography or high-performance liquid chromatography can be employed.

Experimental Protocols & Data

Protocol 1: Finkelstein Reaction - Synthesis of Heptyl 7-iodoheptanoate

This protocol details the conversion of the bromo- starting material to the more reactive iodo- derivative.

Reaction Scheme:

Heptyl 7-bromoheptanoate + NaI (excess) in Acetone → Heptyl 7-iodoheptanoate + NaBr (precipitate)

Materials:

• Heptyl 7-bromoheptanoate (1 equivalent)

• Sodium iodide (NaI) (3-5 equivalents)

• Acetone (anhydrous)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Heptyl 7-bromoheptanoate in anhydrous acetone.

• Add sodium iodide to the solution.

• Heat the mixture to reflux and maintain for 2-4 hours. A white precipitate of sodium bromide should form.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • TLC Protocol:

    • Prepare a TLC chamber with a suitable eluent (e.g., 10% ethyl acetate in hexanes).

    • Spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture on the TLC plate.

    • The product, Heptyl 7-iodoheptanoate, will have a slightly different Rf value than the starting material. The reaction is complete when the starting material spot is no longer visible in the reaction mixture lane.

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the precipitated sodium bromide.

• Evaporate the acetone under reduced pressure.

• The crude Heptyl 7-iodoheptanoate can often be used in the next step without further purification.

Expected Outcome: This reaction typically proceeds with high yield (>90%).

Quantitative Data Comparison: Leaving Group Reactivity

Leaving Group	Relative Rate of S(_N)2 Reaction
I-	~30,000
Br-	~10,000
Cl-	~200

Note: Relative rates are approximate and can vary with substrate, nucleophile, and solvent.

Protocol 2: Williamson Ether Synthesis with Phase-Transfer Catalysis

This protocol describes the synthesis of an ether from Heptyl 7-iodoheptanoate and a phenol (B47542) using a phase-transfer catalyst.

Reaction Scheme:

Heptyl 7-iodoheptanoate + Phenol + K2CO3 + TBAB in Toluene (B28343)/H2O → Heptyl 7-phenoxyheptanoate

Materials:

• Heptyl 7-iodoheptanoate (1 equivalent)

• Phenol (1.2 equivalents)

• Potassium carbonate (K2CO3) (2 equivalents)

• Tetrabutylammonium bromide (TBAB) (0.1 equivalents)

• Toluene

• Water

Procedure:

• To a round-bottom flask, add Heptyl 7-iodoheptanoate, phenol, potassium carbonate, and tetrabutylammonium bromide.

• Add toluene and water to create a biphasic system.

• Heat the mixture to 80-90 °C with vigorous stirring for 6-12 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and separate the organic and aqueous layers.

• Extract the aqueous layer with toluene.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Optimization of Reaction Conditions

Parameter	Condition A	Condition B	Condition C
Catalyst	None	TBAB (0.1 eq)	18-Crown-6 (0.1 eq)
Solvent	DMF	Toluene/H2O	Acetonitrile
Temperature	80 °C	80 °C	80 °C
Approx. Yield	Low (<20%)	High (>80%)	Moderate (~60%)

Note: Yields are representative and can vary based on specific substrates and reaction times.

Protocol 3: Amination via Gabriel Synthesis

This protocol outlines the synthesis of a primary amine from Heptyl 7-bromoheptanoate using the Gabriel synthesis.

Reaction Scheme:

• Heptyl 7-bromoheptanoate + Potassium Phthalimide (B116566) in DMF → N-(7-(heptyloxycarbonyl)heptyl)phthalimide

• N-(7-(heptyloxycarbonyl)heptyl)phthalimide + Hydrazine (B178648) in Ethanol → Heptyl 7-aminoheptanoate + Phthalhydrazide (B32825)

Materials:

• Heptyl 7-bromoheptanoate (1 equivalent)

• Potassium phthalimide (1.1 equivalents)

• Dimethylformamide (DMF, anhydrous)

• Hydrazine hydrate (B1144303)

• Ethanol

Procedure:

Step 1: Alkylation

• Dissolve Heptyl 7-bromoheptanoate and potassium phthalimide in anhydrous DMF.

• Heat the mixture to 80-100 °C for 12-24 hours.

• Monitor the reaction by TLC.

• Once complete, cool the reaction and pour it into water to precipitate the N-alkylated phthalimide.

• Filter the solid, wash with water, and dry.

Step 2: Hydrazinolysis

• Suspend the N-alkylated phthalimide in ethanol.

• Add hydrazine hydrate and reflux the mixture for 2-4 hours. A precipitate of phthalhydrazide will form.

• Cool the mixture and filter off the phthalhydrazide.

• Concentrate the filtrate to obtain the crude primary amine.

• Purify by column chromatography or distillation.

Troubleshooting the Gabriel Synthesis

Issue	Potential Cause	Suggested Solution
Low yield in alkylation	Incomplete reaction	Increase reaction time and/or temperature. Consider using Heptyl 7-iodoheptanoate.
Poor solubility of potassium phthalimide	Ensure vigorous stirring and use of dry DMF.
Difficult separation of amine from phthalhydrazide	Phthalhydrazide is sparingly soluble	After filtration, an acidic workup can be performed to protonate the amine, making it water-soluble and allowing for extraction away from the remaining phthalhydrazide.

This technical support guide provides a starting point for overcoming the challenges associated with the reactivity of Heptyl 7-bromoheptanoate. By understanding the underlying chemical principles and employing the strategies and protocols outlined above, researchers can enhance the efficiency and success of their synthetic endeavors.

Technical Support Center: Optimizing Coupling Reactions of Heptyl 7-bromoheptanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in coupling reactions with Heptyl 7-bromoheptanoate.

Frequently Asked Questions (FAQs)

Q1: Which coupling reactions are most suitable for Heptyl 7-bromoheptanoate?

Heptyl 7-bromoheptanoate is a primary alkyl bromide containing an ester functional group. This structure is amenable to several common cross-coupling reactions, including:

• Williamson Ether Synthesis: For coupling with alkoxides (from alcohols or phenols) to form ethers. This is a robust and well-established S(_N)2 reaction.

• Sonogashira Coupling: For forming carbon-carbon bonds with terminal alkynes. This reaction typically requires a palladium catalyst and a copper(I) co-catalyst.

• Suzuki-Miyaura Coupling: For creating carbon-carbon bonds with organoboronic acids or esters. This palladium-catalyzed reaction is known for its tolerance of various functional groups.

• Heck Coupling: For reacting with alkenes to form substituted alkenes, catalyzed by a palladium complex.

The choice of reaction depends on the desired final product.

Q2: How does the ester group in Heptyl 7-bromoheptanoate affect the coupling reaction?

The ester group is generally well-tolerated in common palladium-catalyzed cross-coupling reactions like Sonogashira, Suzuki, and Heck couplings under neutral or mildly basic conditions. However, under strongly basic conditions, such as those sometimes used in Williamson ether synthesis, hydrolysis of the ester to the corresponding carboxylic acid can be a competing side reaction. Careful selection of the base and reaction temperature is crucial to minimize this.

Q3: What are the primary challenges in purifying the products of these coupling reactions?

The products of coupling reactions with Heptyl 7-bromoheptanoate are often high-boiling, relatively nonpolar compounds. This can present challenges in purification:

• Distillation: Simple or fractional distillation may require high temperatures and reduced pressure, which can lead to product decomposition.

• Chromatography: Column chromatography is often the most effective method. Due to the nonpolar nature of the products, a solvent system with a low polarity (e.g., hexane/ethyl acetate (B1210297) mixtures) is typically required. Complete removal of unreacted starting material and byproducts may require careful optimization of the chromatographic conditions.

• Work-up Procedures: During aqueous work-up, the formation of emulsions can be an issue. Using brine (saturated NaCl solution) can help to break up emulsions and improve phase separation.

Troubleshooting Guides

Williamson Ether Synthesis

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Incomplete deprotonation of the alcohol/phenol (B47542).	Use a stronger base (e.g., NaH instead of K₂CO₃ for aliphatic alcohols). Ensure anhydrous conditions, as water will quench the base. Allow sufficient time for the alkoxide to form before adding the bromoheptanoate.
Low reactivity of the alkyl bromide.	While primary bromides are generally reactive, increasing the reaction temperature (typically 50-100 °C) can improve the rate. Ensure the reaction is monitored over a sufficient time period.
Inappropriate solvent.	Use a polar aprotic solvent like DMF, DMSO, or acetonitrile (B52724) to enhance the nucleophilicity of the alkoxide.

Issue 2: Formation of Elimination Byproducts

Possible Cause	Troubleshooting Steps
Sterically hindered alkoxide.	While the bromoheptanoate is a primary halide, a very bulky alkoxide can still promote E2 elimination. If possible, consider a less hindered nucleophile.
High reaction temperature.	Lowering the reaction temperature generally favors the S(_N)2 pathway over elimination.

Sonogashira Coupling

Issue 1: Low Yield of the Coupled Product

Possible Cause	Troubleshooting Steps
Catalyst deactivation.	Ensure all reagents and solvents are thoroughly degassed to remove oxygen. Use fresh, high-quality palladium and copper catalysts.
Inefficient base.	An amine base like triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA) is commonly used. Ensure it is anhydrous and used in sufficient excess (typically 2-3 equivalents).
Low reaction temperature.	While some Sonogashira couplings proceed at room temperature, heating (e.g., 40-80 °C) may be necessary for unactivated alkyl bromides.

Issue 2: Significant Homocoupling of the Alkyne (Glaser Coupling)

Possible Cause	Troubleshooting Steps
Presence of oxygen.	Rigorously exclude oxygen by using degassed solvents and maintaining an inert atmosphere (nitrogen or argon).
High copper catalyst concentration.	Reduce the amount of the copper(I) co-catalyst.
Inherent reactivity of the alkyne.	Consider a copper-free Sonogashira protocol, which may require a higher palladium catalyst loading or specific ligands.

Suzuki-Miyaura Coupling

Issue 1: Low Conversion of Starting Material

Possible Cause	Troubleshooting Steps
Inefficient oxidative addition.	For alkyl bromides, oxidative addition can be slow. Use a palladium catalyst with electron-rich, bulky phosphine (B1218219) ligands (e.g., PCy₃, P(t-Bu)₃).
Inactive boronic acid/ester.	The boronic acid must be activated by a base to facilitate transmetalation. Use an appropriate base such as K₃PO₄ or Cs₂CO₃. The presence of water can be beneficial for this step.
Low reaction temperature.	While some Suzuki couplings of alkyl bromides can occur at room temperature, heating (e.g., 60-80 °C) is often required.

Issue 2: Protodeboronation of the Boronic Acid

Possible Cause	Troubleshooting Steps
Excessively basic conditions or presence of water.	While a base is necessary, overly harsh conditions can lead to the replacement of the boronic acid group with a hydrogen. Optimize the base and the amount of water in the reaction.
High temperature.	Run the reaction at the lowest effective temperature to minimize this side reaction.

Data Presentation

Table 1: Representative Conditions for Williamson Ether Synthesis with Phenols

Phenol	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	K₂CO₃ (2.0)	DMF	80	12	~85-95
4-Methoxyphenol	Cs₂CO₃ (1.5)	Acetonitrile	70	16	~90-98
4-Nitrophenol	K₂CO₃ (2.0)	DMF	60	8	~90-97

Table 2: Representative Conditions for Sonogashira Coupling with Terminal Alkynes

Alkyne	Pd Catalyst (mol%)	Cu(I) Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene (B144264)	Pd(PPh₃)₂Cl₂ (2)	CuI (5)	TEA (3.0)	THF	60	12	~70-85
1-Heptyne	Pd(PPh₃)₄ (3)	CuI (5)	DIPEA (2.5)	Dioxane	70	16	~65-80
(Trimethylsilyl)acetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (5)	TEA (3.0)	DMF	50	10	~75-90

Table 3: Representative Conditions for Suzuki-Miyaura Coupling with Arylboronic Acids

Arylboronic Acid	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	PCy₃ (4)	K₃PO₄ (2.0)	Toluene/H₂O	80	18	~60-75
4-Tolylboronic acid	Pd₂(dba)₃ (1)	P(t-Bu)₃ (4)	Cs₂CO₃ (2.0)	Dioxane/H₂O	75	20	~65-80
4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	THF/H₂O	70	16	~70-85

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of Heptyl 7-(Phenoxy)heptanoate

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add phenol (1.0 equivalent) and anhydrous dimethylformamide (DMF).

• Add potassium carbonate (K₂CO₃, 2.0 equivalents) and stir the suspension at room temperature for 30 minutes.

• Add Heptyl 7-bromoheptanoate (1.2 equivalents) to the mixture.

• Heat the reaction to 80 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate gradient).

Protocol 2: Sonogashira Coupling of Heptyl 7-bromoheptanoate with Phenylacetylene

• To a flame-dried Schlenk flask, add bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 2 mol%) and copper(I) iodide (CuI, 5 mol%).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed tetrahydrofuran (B95107) (THF) and triethylamine (TEA, 3.0 equivalents).

• Add Heptyl 7-bromoheptanoate (1.0 equivalent) and phenylacetylene (1.2 equivalents).

• Heat the reaction mixture to 60 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Cool the mixture to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

Visualizations

Caption: General experimental workflow for coupling reactions.

Caption: Troubleshooting logic for low product yield.

Caption: Simplified Sonogashira catalytic cycle.

Preventing hydrolysis of Heptyl 7-bromoheptanoate during reactions

Welcome to the Technical Support Center for Heptyl 7-bromoheptanoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to mitigate the hydrolysis of Heptyl 7-bromoheptanoate during chemical reactions.

Troubleshooting Guide

This guide addresses common issues related to the unwanted hydrolysis of Heptyl 7-bromoheptanoate, a common intermediate in organic synthesis.

Issue	Potential Cause	Recommended Solution
Low reaction yield with the presence of 7-bromoheptanoic acid and heptanol.	Ester Hydrolysis: The presence of water in the reaction mixture, or acidic/basic conditions can lead to the hydrolysis of the ester bond.	1. Ensure Anhydrous Conditions: Thoroughly dry all glassware and solvents before use. Handle hygroscopic reagents under an inert atmosphere (e.g., nitrogen or argon).2. Control pH: Maintain a neutral pH unless the reaction chemistry specifically requires acidic or basic conditions. If so, consider using a protecting group for the ester functionality.3. Minimize Reaction Time and Temperature: Use the lowest effective temperature and shortest reaction time necessary for the desired transformation to reduce the rate of hydrolysis.
Inconsistent reaction outcomes.	Variable Water Content: Inconsistent levels of moisture in starting materials or solvents.	Standardize Drying Procedures: Implement a consistent and rigorous protocol for drying solvents and reagents. Use of molecular sieves is highly recommended.
Formation of unexpected byproducts.	Side reactions promoted by acidic or basic conditions.	Use of Buffers: In aqueous media, if compatible with the reaction, use a buffer to maintain a stable pH.Protecting Group Strategy: If harsh pH conditions are unavoidable, protect the ester group prior to the reaction.

Frequently Asked Questions (FAQs)

Q1: What is ester hydrolysis and why is it a problem for Heptyl 7-bromoheptanoate?

A1: Ester hydrolysis is a chemical reaction in which an ester functional group is cleaved by water to form a carboxylic acid and an alcohol. In the case of Heptyl 7-bromoheptanoate, hydrolysis results in the formation of 7-bromoheptanoic acid and heptanol. This is a significant issue as it consumes the desired starting material, reduces the yield of the target product, and complicates the purification process.

Q2: Under what conditions is the hydrolysis of Heptyl 7-bromoheptanoate most likely to occur?

A2: The hydrolysis of esters like Heptyl 7-bromoheptanoate is significantly accelerated under both acidic and basic conditions. The rate of hydrolysis is also temperature-dependent, with higher temperatures generally leading to faster hydrolysis. The presence of water is a critical factor, as it is a reactant in the hydrolysis reaction.

Q3: How can I minimize the presence of water in my reaction?

A3: To ensure anhydrous (water-free) conditions, several steps should be taken:

• Glassware: Oven-dry all glassware at a high temperature (e.g., 120 °C) for several hours and allow it to cool in a desiccator over a drying agent (e.g., silica (B1680970) gel, phosphorus pentoxide).

• Solvents: Use freshly distilled, anhydrous solvents. Solvents can also be dried over molecular sieves.

• Reagents: Use anhydrous grade reagents whenever possible. If a reagent is hygroscopic, handle it in a glovebox or under a stream of inert gas.

• Atmosphere: Conduct the reaction under an inert atmosphere, such as dry nitrogen or argon, to prevent atmospheric moisture from entering the reaction vessel.

Q4: What are protecting groups and how can they prevent hydrolysis?

A4: Protecting groups are chemical moieties that can be selectively attached to a functional group to block its reactivity during a chemical transformation. For esters, the carboxylic acid functionality can be protected in a more robust form that is resistant to the reaction conditions that would otherwise cause hydrolysis. After the desired reaction is complete, the protecting group can be selectively removed to regenerate the original ester. This strategy is particularly useful when reactions must be carried out under harsh acidic or basic conditions.

Q5: What are some suitable protecting groups for the ester functionality of Heptyl 7-bromoheptanoate?

A5: Common protecting groups for carboxylic acids (which can be conceptually applied to protect the ester) include:

• Benzyl (B1604629) esters: Stable to a wide range of conditions and can be removed by catalytic hydrogenolysis.

• tert-Butyl esters: Stable to basic conditions and removed with acid.

• Silyl esters (e.g., TBDMS): Can be cleaved under specific conditions using fluoride (B91410) sources.

The choice of protecting group depends on the specific conditions of the subsequent reaction steps.

Data Presentation

Factor	Condition	Effect on Hydrolysis Rate	Relative Rate (Illustrative)
pH	Highly Acidic (pH < 3)	Significant acceleration	>100x
Neutral (pH ~7)	Slowest rate	1x
Highly Basic (pH > 11)	Significant acceleration (saponification)	>1000x
Temperature	25 °C	Baseline rate	1x
50 °C	Increased rate	2-4x
100 °C	Substantially increased rate	10-20x
Steric Hindrance	Less hindered (e.g., Methyl ester)	Faster rate	Higher
More hindered (e.g., tert-Butyl ester)	Slower rate	Lower
Solvent	Aqueous	Higher rate	Higher
Anhydrous Aprotic	Minimal to no hydrolysis	Lower

Experimental Protocols

Protocol 1: General Procedure for a Reaction with Heptyl 7-bromoheptanoate under Anhydrous Conditions

This protocol outlines the general steps to minimize hydrolysis when Heptyl 7-bromoheptanoate is used as a reactant.

Materials:

• Heptyl 7-bromoheptanoate

• Anhydrous solvent (e.g., tetrahydrofuran, dichloromethane)

• Other anhydrous reagents

• Oven-dried glassware

• Inert gas supply (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Septa and needles

Procedure:

• Assemble the oven-dried glassware (e.g., round-bottom flask, condenser) while hot and allow it to cool under a stream of inert gas.

• Add the anhydrous solvent and Heptyl 7-bromoheptanoate to the reaction flask via syringe through a septum.

• Add other anhydrous reagents to the reaction mixture.

• Maintain a positive pressure of the inert gas throughout the reaction.

• Stir the reaction at the desired temperature for the required time.

• Upon completion, quench the reaction using an appropriate anhydrous method if necessary.

• Proceed with the workup and purification, minimizing contact with aqueous acidic or basic solutions where possible.

Protocol 2: Protection of 7-Bromoheptanoic Acid as a Benzyl Ester

This protocol describes the protection of the corresponding carboxylic acid, which can then be esterified to the heptyl ester if needed, or this strategy can be adapted to transesterification if starting from the heptyl ester.

Materials:

• 7-Bromoheptanoic acid

• Benzyl alcohol

• p-Toluenesulfonic acid (catalyst)

• Toluene

• Dean-Stark apparatus

• Round-bottom flask, condenser, heating mantle

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add 7-bromoheptanoic acid, a slight excess of benzyl alcohol, and a catalytic amount of p-toluenesulfonic acid in toluene.

• Heat the mixture to reflux. Water formed during the esterification will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected or by TLC/GC analysis.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove the acid catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the benzyl 7-bromoheptanoate.

Protocol 3: Deprotection of a Benzyl Ester via Hydrogenolysis

Materials:

• Benzyl 7-bromoheptanoate

• Palladium on carbon (10% Pd/C)

• Ethanol (B145695) or Ethyl Acetate (B1210297)

• Hydrogen gas supply (balloon or hydrogenator)

• Reaction flask, stir bar

• Filtration apparatus (e.g., Celite pad)

Procedure:

• Dissolve the benzyl 7-bromoheptanoate in ethanol or ethyl acetate in a reaction flask.

• Carefully add 10% Pd/C catalyst to the solution.

• Seal the flask and flush the system with hydrogen gas.

• Stir the mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully vent the hydrogen and flush the system with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the filter cake with the solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected carboxylic acid.

Visualizations

Caption: The hydrolysis pathway of Heptyl 7-bromoheptanoate.

Caption: Troubleshooting workflow for low reaction yield due to hydrolysis.

Technical Support Center: Heptyl 7-bromoheptanoate Based Modifications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Heptyl 7-bromoheptanoate for chemical modifications. The following information is designed to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Heptyl 7-bromoheptanoate and what is it used for?

Heptyl 7-bromoheptanoate is a long-chain bifunctional molecule containing a heptyl ester and a terminal bromine atom. This structure makes it a versatile reagent for introducing a seven-carbon spacer with a terminal functional group that can be further modified. It is primarily used as an alkylating agent in organic synthesis to introduce a -(CH2)6CO2Heptyl moiety onto various nucleophiles such as alcohols, phenols, amines, and thiols.

Q2: What are the main types of reactions where Heptyl 7-bromoheptanoate is used?

Heptyl 7-bromoheptanoate is typically employed in nucleophilic substitution reactions (SN2). Common applications include:

• O-Alkylation (Williamson Ether Synthesis): Reaction with alcohols or phenols to form ethers.

• N-Alkylation: Reaction with primary or secondary amines to form secondary or tertiary amines, respectively.

• S-Alkylation: Reaction with thiols to form thioethers.

• C-Alkylation: Reaction with carbanions (e.g., from malonic esters) to form new carbon-carbon bonds.

Q3: What are the storage and handling recommendations for Heptyl 7-bromoheptanoate?

Heptyl 7-bromoheptanoate should be stored in a cool, dry, and well-ventilated area, away from incompatible substances such as strong bases and oxidizing agents. It is advisable to handle this compound in a fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Troubleshooting Guide

Low or No Product Yield

Q4: I am getting a very low yield or no desired product in my reaction with Heptyl 7-bromoheptanoate. What are the possible causes?

Low or no yield is a common issue in alkylation reactions. The underlying cause can often be traced back to several factors related to the reactants or reaction conditions.

Troubleshooting Workflow for Low/No Yield

Caption: Troubleshooting logic for low or no product yield.

Possible Solutions:

• Verify Reagent Quality: Ensure the Heptyl 7-bromoheptanoate and the nucleophile are pure. Impurities can inhibit the reaction.

• Ensure Complete Deprotonation of Nucleophile: For alcohols, phenols, and thiols, a sufficiently strong base is required to generate the nucleophilic alkoxide/phenoxide/thiolate. Incomplete deprotonation will result in a low concentration of the active nucleophile.

• Use Anhydrous Conditions: Water can react with the base and protonate the nucleophile, rendering it inactive. Ensure all glassware is oven-dried and use anhydrous solvents.

• Optimize Reaction Temperature: SN2 reactions are sensitive to temperature. If the temperature is too low, the reaction rate may be too slow. A modest increase in temperature can significantly improve the reaction rate and yield.[1]

• Increase Reaction Time: Some alkylation reactions can be slow. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC, LC-MS) to determine if a longer reaction time is needed.

• Choice of Base and Solvent: The choice of base and solvent are critical. A strong, non-nucleophilic base is often preferred. The solvent should be polar and aprotic to facilitate the SN2 reaction.

Table 1: General Guidance on Reaction Conditions for Alkylation with Heptyl 7-bromoheptanoate

Nucleophile	Recommended Base	Recommended Solvent	Typical Temperature (°C)	Expected Outcome
Primary Alcohol	NaH, KH	THF, DMF	25 - 60	High Yield
Secondary Alcohol	NaH, KH	THF, DMF	50 - 80	Moderate Yield (potential for elimination)
Phenol	K2CO3, Cs2CO3	Acetonitrile, DMF	25 - 80	High Yield
Primary Amine	K2CO3, Et3N	Acetonitrile, DMF	25 - 60	High Yield (potential for dialkylation)
Secondary Amine	K2CO3, Et3N	Acetonitrile, DMF	25 - 60	High Yield
Thiol	NaH, K2CO3	THF, DMF, Acetonitrile	25 - 50	High Yield

Formation of Side Products

Q5: My reaction is producing significant amounts of side products. What are they and how can I minimize them?

The most common side reaction when using alkyl halides like Heptyl 7-bromoheptanoate is elimination (E2), which competes with the desired substitution (SN2) pathway. Hydrolysis of the ester group can also occur.

Logical Flow for Minimizing Side Products

Caption: Strategies to minimize common side products.

Minimizing Elimination Products:

• Temperature Control: Lowering the reaction temperature generally favors substitution over elimination.

• Choice of Base: Use a less sterically hindered base. Very bulky bases can preferentially act as bases rather than facilitating nucleophile formation.

• Nucleophile Choice: While Heptyl 7-bromoheptanoate is a primary alkyl halide and less prone to elimination, using a sterically hindered nucleophile can increase the likelihood of elimination.

Preventing Ester Hydrolysis:

• Anhydrous Conditions: As mentioned, water can lead to hydrolysis of the heptyl ester, especially in the presence of a strong base.

• Careful Work-up: During the reaction work-up, avoid prolonged exposure to strong aqueous acids or bases which can catalyze ester hydrolysis.

Avoiding Di-alkylation (for primary amines):

• Use an Excess of the Amine: Using a molar excess of the primary amine will increase the probability that the Heptyl 7-bromoheptanoate reacts with the starting amine rather than the mono-alkylated product.

• Slow Addition: Adding the Heptyl 7-bromoheptanoate slowly to the reaction mixture containing the amine can also help to minimize di-alkylation.

Experimental Protocols

General Protocol for O-Alkylation of a Phenol with Heptyl 7-bromoheptanoate

This protocol provides a general methodology. Specific quantities and conditions may need to be optimized for your particular substrate.

Workflow for O-Alkylation

Caption: Experimental workflow for a typical O-alkylation reaction.

Materials:

• Phenolic substrate (1.0 eq)

• Heptyl 7-bromoheptanoate (1.1 - 1.5 eq)

• Potassium carbonate (K2CO3) or Cesium carbonate (Cs2CO3) (2.0 - 3.0 eq)

• Anhydrous Acetonitrile or Dimethylformamide (DMF)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a condenser under an inert atmosphere.

• Addition of Reagents: To the flask, add the phenolic substrate, the base (e.g., K2CO3), and the anhydrous solvent.

• Addition of Alkylating Agent: Add the Heptyl 7-bromoheptanoate to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 60-80 °C) and stir vigorously. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Concentrate the organic layer and purify the crude product by column chromatography on silica (B1680970) gel.

• Characterization: Characterize the purified product by appropriate analytical methods (e.g., 1H NMR, 13C NMR, Mass Spectrometry).

Note: This protocol can be adapted for other nucleophiles by selecting the appropriate base and solvent as outlined in Table 1. The stoichiometry of the reagents may also require optimization.

References

• 1. francis-press.com [francis-press.com]

Technical Support Center: Characterization of Heptyl 7-bromoheptanoate Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the characterization of Heptyl 7-bromoheptanoate and its derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How can I confirm the successful synthesis and purity of my Heptyl 7-bromoheptanoate derivative?

A1: A multi-technique approach is recommended for comprehensive confirmation. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful for assessing purity, while Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are essential for structural confirmation.[1][2][3]

• For Purity: HPLC with UV detection is a cornerstone for quality control, offering high resolution for quantification and impurity profiling.[1][3] GC-MS is also excellent for identifying and quantifying volatile impurities.

• For Structural Confirmation: ¹H and ¹³C NMR spectroscopy will confirm the connectivity of the heptyl ester and the bromoheptanoate chain.[2][4] Mass spectrometry will confirm the molecular weight and the presence of bromine.[4]

Troubleshooting Purity Issues:

• Unexpected Peaks in HPLC/GC: These may indicate starting materials, by-products, or degradation products. Check the retention times against known standards of potential impurities (e.g., 7-bromoheptanoic acid, heptanol).

• Broad Peaks: This could suggest sample degradation, interaction with the column, or poor solubility. Ensure the sample is fully dissolved in the mobile phase and consider adjusting the pH or solvent composition.

Q2: I'm having trouble interpreting the mass spectrum of my compound. How can I confirm the presence of bromine and understand the fragmentation?

A2: The mass spectrum of a bromine-containing compound is highly distinctive due to the natural isotopic abundance of bromine.

• Isotopic Pattern: Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[5][6] This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) separated by 2 m/z units with nearly equal intensity.[6][7] Observing this "doublet" is a strong confirmation of a single bromine atom in your molecule.

• Fragmentation: As an ester, common fragmentation patterns include the loss of the alkoxy group (heptoxy radical) and McLafferty rearrangement. For alkyl halides, the base peak often results from the heterolytic cleavage of the carbon-halogen bond.[6][8]

Troubleshooting Mass Spectrometry Data:

• Missing Molecular Ion Peak: Esters can sometimes exhibit a weak or absent molecular ion peak in Electron Ionization (EI) mode.[8] Try a softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI).

• Complex Fragmentation: If the spectrum is difficult to interpret, compare it to spectra of similar compounds or use high-resolution mass spectrometry (HRMS) to determine the elemental composition of key fragments.[3]

Q3: My ¹H NMR spectrum shows complex, overlapping signals in the alkyl region. How can I assign the protons correctly?

A3: The long alkyl chains in both the heptyl and heptanoate (B1214049) moieties result in multiple overlapping methylene (B1212753) (-CH₂-) signals, typically in the 1.2-1.7 ppm range.

• Key Signals to Identify:

  • -CH₂-Br: The methylene group attached to the bromine is deshielded and should appear as a distinct triplet around 3.4 ppm.

  • -O-CH₂-: The methylene group of the heptyl chain attached to the ester oxygen is also deshielded, appearing as a triplet around 4.1 ppm.

  • -C(=O)-CH₂-: The methylene group adjacent to the carbonyl will be a triplet around 2.3 ppm.

  • Terminal Methyl Group: The -CH₃ of the heptyl group will be a triplet around 0.9 ppm.

• Advanced Techniques: If signals are still ambiguous, 2D NMR techniques like COSY (Correlation Spectroscopy) can be used to establish proton-proton coupling networks and confirm which signals are adjacent in the structure.[3]

Troubleshooting NMR Data:

• Impurity Signals: Check for singlets around 7.26 ppm (CDCl₃) or broad peaks that could indicate water or other solvent impurities. Signals corresponding to free heptanol (B41253) or 7-bromoheptanoic acid may also be present.

• Poor Resolution: Ensure the sample is free of particulate matter and that the NMR spectrometer is properly shimmed.

Q4: Is my Heptyl 7-bromoheptanoate derivative prone to degradation? How can I detect it?

A4: Yes, esters are susceptible to hydrolysis, especially in the presence of acid, base, or esterase enzymes.[9] This would break the ester bond to form 7-bromoheptanoic acid and heptanol.

• Detection Methods:

  • HPLC/GC-MS: The primary method to detect degradation is to look for new peaks corresponding to the hydrolysis products.

  • FTIR: The appearance of a broad O-H stretch (around 3300-2500 cm⁻¹) from the carboxylic acid and a change in the C=O stretch region can indicate hydrolysis.

  • NMR: New signals corresponding to the protons of free heptanol and 7-bromoheptanoic acid would appear, along with a decrease in the intensity of the parent compound's signals.

Storage Recommendations: To minimize degradation, store the compound in a cool, dry, and inert environment (e.g., under argon or nitrogen) and use anhydrous solvents for experiments.

Quantitative Data Summary

The following tables summarize typical performance parameters for key analytical techniques used in the characterization of halogenated esters and related compounds.[1]

Table 1: Comparison of Recommended Analytical Methods

Parameter	HPLC-UV	GC-MS	qNMR
Principle	Separation based on polarity, UV detection	Separation based on volatility, mass-based detection	Quantification based on nuclear spin in a magnetic field
Primary Use	Quantification, Purity	Quantification, Identification	Absolute Quantification, Structure Elucidation
Selectivity	Good to Excellent	Excellent	Excellent
Sensitivity	High	Very High	Moderate
Typical LOD	1-10 ng/mL	0.1-1 ng/mL	~0.1% by weight
Typical LOQ	5-50 ng/mL	0.5-5 ng/mL	~0.5% by weight

Table 2: Expected ¹H NMR Chemical Shifts (in CDCl₃)

Protons	Multiplicity	Approx. Chemical Shift (ppm)
Heptyl: -CH₃	Triplet	0.9
Heptyl: -(CH₂)₄-	Multiplet	1.2 - 1.4
Heptyl: -O-CH₂-CH₂-	Multiplet	1.6 - 1.7
Heptyl: -O-CH₂-	Triplet	4.1
Heptanoate: -C(=O)-CH₂-	Triplet	2.3
Heptanoate: -C(=O)-CH₂-CH₂-	Multiplet	1.6 - 1.7
Heptanoate: -(CH₂)₃-	Multiplet	1.3 - 1.5
Heptanoate: -CH₂-Br	Triplet	3.4

Experimental Protocols

Protocol 1: Purity Analysis by HPLC-UV

• Instrument: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution using a mixture of acetonitrile (B52724) and water. A typical starting point is 70:30 (Acetonitrile:Water).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at 210 nm, as the ester carbonyl group has a weak UV absorbance.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Analysis: Inject 10 µL of the sample. Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks.

Protocol 2: Identification by GC-MS

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.[10]

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

• Sample Preparation: Prepare a dilute solution of the compound (~100 µg/mL) in a volatile solvent like dichloromethane (B109758) or ethyl acetate.

• Analysis: Inject 1 µL. Identify the compound by its retention time and the characteristic mass spectrum, paying close attention to the molecular ion peaks ([M]⁺ and [M+2]⁺) and fragmentation pattern.

Visualizations

Caption: General workflow for the characterization of a novel derivative.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Video: Mass Spectrometry: Alkyl Halide Fragmentation [jove.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry [cbc.arizona.edu]
• 9. mdpi.com [mdpi.com]
• 10. ANALYTICAL METHODS - Toxicological Profile for Bromoform and Dibromochloromethane - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Heptyl 7-bromoheptanoate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals scaling up the synthesis of Heptyl 7-bromoheptanoate for pilot studies.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Heptyl 7-bromoheptanoate?

A1: The most common and cost-effective method for synthesizing Heptyl 7-bromoheptanoate is the Fischer esterification of 7-bromoheptanoic acid with 1-heptanol (B7768884), using a strong acid catalyst such as sulfuric acid. This reaction is an equilibrium process, and strategies are employed to drive it towards the product.[1][2]

Q2: Why is my reaction yield of Heptyl 7-bromoheptanoate consistently low?

A2: Low yields in Fischer esterification are often due to the reversible nature of the reaction.[3][4] The presence of water, a byproduct, can shift the equilibrium back towards the starting materials.[3] Other factors include incomplete reaction, side reactions, and loss of product during workup and purification.[5]

Q3: What are the primary safety concerns when handling the reagents for this synthesis?

A3: 7-Bromoheptanoic acid is corrosive and can cause severe skin burns and eye damage.[6][7][8][9] 1-Heptanol can cause serious eye irritation.[10][11][12][13] Concentrated sulfuric acid is highly corrosive. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times, and the reaction should be conducted in a well-ventilated fume hood.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored by periodically taking small aliquots from the reaction mixture and analyzing them using techniques such as Thin-Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC).[3][14] This allows for the tracking of the disappearance of the starting materials and the appearance of the product.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Ineffective removal of water byproduct, leading to an unfavorable equilibrium.	Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as it is formed.[7][10][13] Alternatively, use a large excess of 1-heptanol to shift the equilibrium towards the product.[3]
Insufficient catalyst or inactive catalyst.	Ensure the correct catalytic amount of a strong acid like concentrated sulfuric acid or p-toluenesulfonic acid is used.[11]
Low reaction temperature.	Ensure the reaction is heated to a sufficient temperature to allow for reflux and azeotropic removal of water. The reaction temperature is dictated by the boiling point of the solvent.[11]
Dark Brown or Black Reaction Mixture	Side reactions and decomposition caused by excessive heat or a high concentration of sulfuric acid.	Reduce the reaction temperature and/or the amount of sulfuric acid. Consider using a milder acid catalyst like p-toluenesulfonic acid.[14]
Product is Contaminated with Starting Material	Incomplete reaction.	Increase the reaction time and ensure efficient water removal. Monitor the reaction by TLC or GC until the limiting reagent is consumed.[3]
Inefficient purification.	Optimize the purification process. This may involve fractional distillation under reduced pressure or column chromatography.
Formation of an Unknown Byproduct	Intermolecular dehydration of 1-heptanol to form diheptyl ether, especially at higher temperatures.[15][16]	Maintain a controlled reaction temperature. Using a large excess of the alcohol can favor the desired esterification over ether formation.
Reaction of sulfuric acid with 1-heptanol to form heptyl sulfate.[3][5]	Use the minimum effective amount of sulfuric acid and avoid excessively high temperatures.

Experimental Protocol: Fischer Esterification of 7-Bromoheptanoic Acid with 1-Heptanol

This protocol is designed for a laboratory-scale synthesis and can be adapted for pilot plant scale-up.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
7-Bromoheptanoic Acid	209.08	50.0 g	0.239
1-Heptanol	116.20	83.3 mL (68.5 g)	0.590
Toluene (B28343)	-	150 mL	-
Sulfuric Acid (conc.)	98.08	2.5 mL	~0.046
Saturated Sodium Bicarbonate Solution	-	As needed	-
Brine (Saturated NaCl Solution)	-	As needed	-
Anhydrous Magnesium Sulfate	-	As needed	-

Equipment:

• 500 mL three-neck round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation setup

Procedure:

• Reaction Setup:

  • To a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, add 7-bromoheptanoic acid (50.0 g), 1-heptanol (83.3 mL), and toluene (150 mL).

  • Set up the flask with a Dean-Stark apparatus and a reflux condenser.[9][17]

  • Slowly and carefully add concentrated sulfuric acid (2.5 mL) to the stirred mixture.

• Reaction:

  • Heat the mixture to a gentle reflux using a heating mantle.

  • Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.[18]

  • Continue refluxing until no more water is collected in the trap (approximately 4-6 hours). The theoretical amount of water is approximately 4.3 mL.

  • Monitor the reaction progress by TLC or GC.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • 100 mL of water

    • 100 mL of saturated sodium bicarbonate solution (repeat until no more gas evolves)[11]

    • 100 mL of brine[11]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • Purify the crude Heptyl 7-bromoheptanoate by vacuum distillation. The boiling point of the similar ethyl ester is 112 °C at 5 mmHg, so the heptyl ester will have a higher boiling point.[6][12][19]

Visualizations

Caption: Experimental workflow for the synthesis of Heptyl 7-bromoheptanoate.

Caption: Troubleshooting workflow for low yield in Heptyl 7-bromoheptanoate synthesis.

References

• 1. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 7-溴庚酸乙酯 - [sigmaaldrich.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. m.youtube.com [m.youtube.com]
• 5. wyzant.com [wyzant.com]
• 6. Page loading... [guidechem.com]
• 7. benchchem.com [benchchem.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. pcliv.ac.uk [pcliv.ac.uk]
• 10. benchchem.com [benchchem.com]
• 11. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 12. Ethyl 7-bromoheptanoate One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 13. Types of Organic Reactions- Esterification Using a Dean-Stark Trap – UW-Madison Demonstration Lab – UW–Madison [demolab.chem.wisc.edu]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 18. Dean Stark Apparatus - Scoilnet [scoilnet.ie]
• 19. 7-溴庚酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]

Stability issues of Heptyl 7-bromoheptanoate under acidic or basic conditions

This technical support center provides comprehensive guidance on the stability of heptyl 7-bromoheptanoate under various experimental conditions. It is designed for researchers, scientists, and drug development professionals to anticipate and troubleshoot potential stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Heptyl 7-bromoheptanoate?

A1: The stability of heptyl 7-bromoheptanoate is primarily influenced by pH, temperature, and the presence of nucleophiles. As an ester, it is susceptible to hydrolysis, which is the cleavage of the ester bond by water. This process is significantly accelerated under both acidic and basic conditions.

Q2: How does Heptyl 7-bromoheptanoate degrade under acidic conditions?

A2: Under acidic conditions, the carbonyl oxygen of the ester is protonated, which increases the electrophilicity of the carbonyl carbon. This makes it more susceptible to nucleophilic attack by water, leading to the formation of 7-bromoheptanoic acid and heptanol (B41253). This reaction is generally reversible.

Q3: What is the degradation pathway of Heptyl 7-bromoheptanoate under basic conditions?

A3: Basic conditions promote the hydrolysis of heptyl 7-bromoheptanoate through a process called saponification. The hydroxide (B78521) ion, a strong nucleophile, directly attacks the carbonyl carbon. This leads to the formation of the carboxylate salt (7-bromoheptanoate) and heptanol. This reaction is effectively irreversible because the resulting carboxylate anion is resonance-stabilized and less reactive towards nucleophilic attack.

Q4: Are there other potential degradation pathways besides hydrolysis?

A4: Besides hydrolysis of the ester linkage, the carbon-bromine bond can also undergo nucleophilic substitution, although this is generally a slower process under typical hydrolysis conditions. Strong nucleophiles or prolonged exposure to certain conditions could lead to the formation of byproducts where the bromine atom is displaced.

Q5: What are the recommended storage conditions for Heptyl 7-bromoheptanoate to ensure its stability?

A5: To minimize degradation, heptyl 7-bromoheptanoate should be stored in a cool, dry place, away from strong acids, bases, and moisture. Inert atmosphere storage (e.g., under argon or nitrogen) can also be beneficial to prevent moisture condensation.

Troubleshooting Guides

Issue 1: Rapid Degradation of Heptyl 7-bromoheptanoate in an Aqueous Medium

Question	Answer
Are you working at a non-neutral pH?	Both acidic and basic conditions significantly accelerate the hydrolysis of the ester. If possible, maintain the pH of your solution as close to neutral (pH 7) as possible.
Is the temperature of your experiment elevated?	Higher temperatures increase the rate of hydrolysis. If your protocol allows, consider running the experiment at a lower temperature.
Is your aqueous medium buffered?	Unbuffered solutions can experience pH shifts during the experiment, which might lead to faster degradation. Using a suitable buffer system can help maintain a stable pH.

Issue 2: Incomplete Reaction or Low Yield in a Reaction Involving Heptyl 7-bromoheptanoate

Question	Answer
Is your reaction medium acidic or basic?	If your reaction is sensitive to the hydrolysis of the ester, the conditions might be causing degradation of your starting material. You may need to consider protecting groups or alternative reaction conditions.
How are you monitoring the reaction?	It is crucial to use an appropriate analytical technique (e.g., GC-MS, HPLC, or NMR) to monitor the consumption of the starting material and the formation of both the desired product and any degradation products.
Have you considered the purity of your starting material?	Impurities in the heptyl 7-bromoheptanoate or other reagents could interfere with the reaction or catalyze degradation.

Issue 3: Observation of Unexpected Side Products

Question	Answer
What are the unexpected peaks you are observing in your analysis (e.g., GC-MS, LC-MS)?	The primary degradation products are 7-bromoheptanoic acid and heptanol. If you observe other peaks, consider the possibility of further reactions of these products or nucleophilic substitution at the carbon bearing the bromine.
Are there other nucleophiles present in your reaction mixture?	Besides water or hydroxide, other nucleophiles can react with the ester or the alkyl halide functionality, leading to a variety of side products.
Could the side products be a result of interactions with your work-up or purification procedure?	For example, using a basic wash during work-up could lead to saponification. Similarly, some purification media (e.g., certain grades of silica (B1680970) gel) can be acidic and cause degradation.

Quantitative Data on Stability

pH	Condition	Estimated Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Estimated Half-life (t½) at 25°C
1	Acidic (e.g., 0.1 M HCl)	~1 x 10⁻⁵	Days to weeks
4	Mildly Acidic	Very slow hydrolysis	Months to years
7	Neutral	Extremely slow hydrolysis	Years
10	Mildly Basic	~1 x 10⁻³	Days
13	Basic (e.g., 0.1 M NaOH)	~1 x 10⁻¹	Minutes to hours

Disclaimer: The quantitative data presented are estimates derived from general principles of ester hydrolysis and data for analogous compounds. Actual degradation rates should be determined experimentally under the specific conditions of use.

Experimental Protocols

Protocol 1: Monitoring Hydrolysis of Heptyl 7-bromoheptanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

• Preparation of Standard Solutions: Prepare stock solutions of heptyl 7-bromoheptanoate, 7-bromoheptanoic acid, and heptanol in a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Reaction Setup: In a thermostated reaction vessel, dissolve a known concentration of heptyl 7-bromoheptanoate in the aqueous medium of interest (e.g., a buffer of a specific pH).

• Sampling: At regular time intervals, withdraw an aliquot of the reaction mixture.

• Quenching and Extraction: Immediately quench the reaction by neutralizing the aliquot (if acidic or basic) and extract the components into an organic solvent (e.g., dichloromethane). The addition of an internal standard at this stage is recommended for accurate quantification.

• Analysis: Inject the organic extract into a GC-MS system. A suitable column would be a non-polar or medium-polarity column (e.g., a 5% phenyl methyl siloxane column).[1][2]

• Data Analysis: Monitor the disappearance of the heptyl 7-bromoheptanoate peak and the appearance of the 7-bromoheptanoic acid (or its derivatized form) and heptanol peaks over time. Quantify the concentrations using the standard curves and the internal standard.

Protocol 2: Stability Assessment using High-Performance Liquid Chromatography (HPLC)

• Method Development: Develop a reverse-phase HPLC method capable of separating heptyl 7-bromoheptanoate from its potential degradation products. A C18 column with a mobile phase gradient of acetonitrile (B52724) and water (with a small amount of acid like formic or phosphoric acid for better peak shape) is a good starting point.[3]

• Reaction and Sampling: Follow the same procedure as in Protocol 1 for setting up the reaction and taking samples over time.

• Sample Preparation: Depending on the concentration, the aliquots may be directly injected after quenching and dilution with the mobile phase, or after an extraction step.

• Analysis: Inject the prepared samples into the HPLC system and monitor the chromatogram at a suitable wavelength (e.g., using a UV detector).

• Quantification: Calculate the concentration of heptyl 7-bromoheptanoate at each time point by comparing the peak area to a standard calibration curve.

Protocol 3: Real-time Monitoring of Hydrolysis by ¹H NMR Spectroscopy

• Sample Preparation: Dissolve a known amount of heptyl 7-bromoheptanoate in a deuterated buffer solution (e.g., phosphate (B84403) buffer in D₂O) directly in an NMR tube.

• NMR Acquisition: Acquire ¹H NMR spectra at regular intervals. Water suppression techniques may be necessary to reduce the large solvent signal.[4]

• Data Analysis: Monitor the decrease in the intensity of a characteristic proton signal of heptyl 7-bromoheptanoate (e.g., the triplet corresponding to the -CH₂-Br protons or the triplet of the -O-CH₂- protons of the heptyl group) and the corresponding increase in the signals of the heptanol and 7-bromoheptanoic acid products.

• Kinetics: The relative integrals of the reactant and product peaks can be used to determine the concentration of each species over time and calculate the rate of hydrolysis.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Degradation pathways under acidic and basic conditions.

References

• 1. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative structure–activity relationship - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to Heptyl 7-bromoheptanoate and Other Long-Chain Bromoesters for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the use of bifunctional molecules as linkers and building blocks is paramount. Among these, long-chain bromoesters are gaining prominence for their utility in conjugating therapeutic agents and forming specialized delivery systems. This guide provides an objective comparison of Heptyl 7-bromoheptanoate with other long-chain bromoesters, focusing on their physicochemical properties, reactivity, and applications, supported by experimental data and detailed protocols.

Physicochemical Properties: A Comparative Overview

The performance of long-chain bromoesters in synthetic and biological applications is intrinsically linked to their physical and chemical characteristics. The following table summarizes key physicochemical properties of Heptyl 7-bromoheptanoate and comparable long-chain bromoesters. While specific experimental data for Heptyl 7-bromoheptanoate is not widely available in public literature, its properties can be inferred from trends observed in homologous series.

Property	Heptyl 7-bromoheptanoate	Ethyl 7-bromoheptanoate[1][2]	Ethyl 6-bromohexanoate[3]
Molecular Formula	C₁₄H₂₇BrO₂	C₉H₁₇BrO₂	C₈H₁₅BrO₂
Molecular Weight ( g/mol )	307.27	237.13	223.11
Boiling Point (°C)	Data not available	112 @ 5 mmHg	128-130 @ 16 mmHg
Density (g/mL at 25°C)	Data not available	1.217	1.254
Refractive Index (n20/D)	Data not available	1.459	1.458

Reactivity Profile: Focus on Nucleophilic Substitution

The primary utility of long-chain bromoesters in drug development lies in their reactivity as alkylating agents, typically through Sₙ2 reactions. The general order of reactivity for alkyl halides in Sₙ2 reactions is influenced by the nature of the leaving group (I > Br > Cl > F) and steric hindrance around the electrophilic carbon.[4] For the bromoesters discussed, the reactive center is a primary alkyl bromide, which is generally favorable for Sₙ2 reactions due to minimal steric hindrance.[4]

The reaction rate is also influenced by the solvent, with polar aprotic solvents like acetone, DMSO, and DMF favoring Sₙ2 reactions.

Key Applications in Drug Development

Long-chain bromoesters are integral to two burgeoning areas of pharmaceutical science: lipid nanoparticles (LNPs) for nucleic acid delivery and as linkers in antibody-drug conjugates (ADCs).

1. Functional Lipids in Lipid Nanoparticles:

Heptyl 7-bromoheptanoate is identified as a lipid utilized in drug delivery research.[5] Such functional lipids can be incorporated into LNPs to introduce specific functionalities. The bromo- moiety can be used for post-formulation modification of the LNP surface, allowing for the attachment of targeting ligands, imaging agents, or other functional molecules. This "click" chemistry approach enables the development of highly tailored drug delivery systems.

Workflow for Incorporating Functional Bromoesters into Lipid Nanoparticles:

LNP functionalization workflow.

2. Linkers in Antibody-Drug Conjugates (ADCs):

The linker in an ADC is a critical component that connects the antibody to the cytotoxic payload. Long-chain bromoesters can serve as precursors to or components of these linkers. The length and chemical nature of the linker can significantly impact the stability, solubility, and efficacy of the ADC. Branched linkers are often employed to increase the drug-to-antibody ratio (DAR). The bromo- group provides a reactive handle for attaching the linker to either the antibody or the drug molecule.

Experimental Protocols

General Synthesis of Long-Chain ω-Bromo Fatty Acid Esters

This protocol describes a general method for the synthesis of long-chain ω-bromo fatty acid esters, which can be adapted for Heptyl 7-bromoheptanoate and its analogues. The synthesis typically involves two main steps: bromination of a cyclic ketone followed by esterification. A more direct approach is the esterification of the corresponding ω-bromo acid.

Example: Synthesis of Ethyl 8-bromooctanoate [6][7]

• Substitution Reaction: 1,6-dibromohexane (B150918) is reacted with diethyl malonate to form 2-(6-bromohexyl)-diethyl malonate.

• Hydrolysis and Decarboxylation: The resulting compound undergoes ester hydrolysis and decarboxylation to yield 8-bromooctanoic acid.

• Esterification: 8-bromooctanoic acid is then reacted with absolute ethanol (B145695) in the presence of an acid catalyst (e.g., H₂SO₄) to produce ethyl 8-bromooctanoate. The crude product is purified by washing with water and saturated sodium bicarbonate solution, followed by drying and evaporation of the solvent.

Comparative Kinetic Study of Sₙ2 Reactions

To quantitatively compare the reactivity of different long-chain bromoesters, a kinetic study of their Sₙ2 reaction with a common nucleophile can be performed.

Protocol Outline:

• Reactants: Prepare standardized solutions of the bromoesters (e.g., Heptyl 7-bromoheptanoate, Ethyl 7-bromoheptanoate, Hexyl 6-bromohexanoate) and a nucleophile (e.g., sodium iodide) in a polar aprotic solvent (e.g., acetone).

• Reaction: Initiate the reactions by mixing the bromoester and nucleophile solutions in a thermostated bath.

• Monitoring: At regular time intervals, withdraw aliquots and quench the reaction.

• Analysis: Analyze the concentration of the remaining bromoester or the formed product using a suitable analytical technique such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Data Analysis: Determine the reaction rate constants by plotting the concentration data against time and fitting to the appropriate rate law.

Logical Flow for Comparative Kinetic Analysis:

Comparative Sₙ2 kinetics workflow.

Conclusion

Heptyl 7-bromoheptanoate and other long-chain bromoesters are versatile tools in the arsenal (B13267) of medicinal chemists and drug development professionals. Their utility as functionalizable lipids in advanced drug delivery systems like LNPs and as components of linkers in ADCs underscores their importance. While a direct, comprehensive dataset for Heptyl 7-bromoheptanoate is still emerging, comparative analysis with its shorter-chain homologues provides valuable insights into its expected properties and reactivity. The experimental protocols outlined here offer a foundation for researchers to synthesize, characterize, and evaluate these compounds for their specific applications, ultimately contributing to the development of next-generation therapeutics.

References

• 1. Page loading... [guidechem.com]
• 2. Ethyl 7-bromoheptanoate 97 29823-18-5 [sigmaaldrich.com]
• 3. Ethyl 6-bromohexanoate | C8H15BrO2 | CID 117544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Heptyl 7-bromoheptanoate - Immunomart [immunomart.com]
• 6. CN113087623A - Synthesis method of 8-bromoethyl octanoate - Google Patents [patents.google.com]
• 7. Ethyl 8-bromooctanoate synthesis - chemicalbook [chemicalbook.com]

The Hydrophobicity vs. Hydrophilicity Debate: A Comparative Guide to Heptyl 7-bromoheptanoate and PEG Linkers in Drug Conjugates

For researchers, scientists, and drug development professionals, the choice of a chemical linker is a critical decision in the design of targeted therapies like antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). The linker, a seemingly simple bridge, profoundly influences a drug's stability, solubility, pharmacokinetics, and ultimately, its therapeutic efficacy. This guide provides a detailed comparison between two distinct classes of linkers: the hydrophobic alkyl chains, exemplified by structures like Heptyl 7-bromoheptanoate, and the hydrophilic polyethylene (B3416737) glycol (PEG) linkers.

While direct comparative efficacy data for Heptyl 7-bromoheptanoate as a linker is limited in publicly available literature, we can infer its behavior based on the well-documented properties of long-chain alkyl linkers. This guide will, therefore, compare the general characteristics of hydrophobic alkyl linkers with those of widely used hydrophilic PEG linkers, supported by representative experimental data and detailed protocols.

At a Glance: Key Differences Between Alkyl and PEG Linkers

Feature	Heptyl 7-bromoheptanoate (Representing Alkyl Linkers)	PEG Linkers
Chemical Structure	Long, linear hydrocarbon chain	Repeating ethylene (B1197577) glycol units
Hydrophilicity	Low (Hydrophobic)	High (Hydrophilic)
Solubility of Conjugate	Can lead to aggregation, especially with hydrophobic drugs	Increased, mitigating aggregation issues
Cell Permeability	Potentially enhanced due to lipophilicity	Generally lower for the linker itself
In Vivo Half-Life	Generally shorter due to faster clearance	Can be significantly extended
Plasma Stability	High (chemically stable)	High (chemically stable)
Drug-to-Antibody Ratio (DAR) / Drug Loading	Limited to avoid aggregation	Higher DARs are often achievable without aggregation
Off-Target Toxicity	Potential for off-target toxicity due to non-specific hydrophobic interactions	Can be reduced due to improved pharmacokinetics
Immunogenicity	Can potentially be immunogenic	Generally low

Delving Deeper: A Performance Comparison

The fundamental difference in the physicochemical properties of alkyl and PEG linkers—hydrophobicity versus hydrophilicity—drives their divergent performance characteristics in drug conjugates.

Pharmacokinetics and In Vivo Efficacy:

Hydrophobic linkers, such as long-chain alkyls, can contribute to the overall hydrophobicity of an ADC or PROTAC. This increased hydrophobicity can lead to faster clearance from circulation, primarily through uptake by the mononuclear phagocyte system (MPS), resulting in a shorter in vivo half-life. While the enhanced lipophilicity might promote better cell membrane permeability, the rapid clearance can limit the amount of the therapeutic agent that reaches the target site, potentially reducing overall efficacy.

Conversely, hydrophilic PEG linkers are well-known for their ability to improve the pharmacokinetic profile of bioconjugates.[1] The flexible, hydrophilic PEG chains create a protective hydration shell around the molecule, which can shield it from enzymatic degradation and reduce renal clearance.[2] This leads to a longer circulation half-life, increased exposure of the target tissue to the drug, and often, enhanced in vivo efficacy.[3] Studies have shown that ADCs with PEGylated linkers can exhibit a wider therapeutic window and greater efficacy in vivo compared to those with more hydrophobic linkers.[3]

Drug Loading and Stability:

A significant challenge in the development of ADCs is the tendency of the conjugates to aggregate, especially when dealing with hydrophobic payloads and linkers. This aggregation can lead to manufacturing difficulties, reduced efficacy, and potential immunogenicity. Hydrophobic alkyl linkers can exacerbate this issue, often limiting the number of drug molecules that can be attached to the antibody (the drug-to-antibody ratio, or DAR) before aggregation becomes a significant problem.[1]

PEG linkers, with their inherent hydrophilicity, can counteract the hydrophobicity of the payload, thereby increasing the overall solubility of the ADC.[1][3] This allows for the conjugation of a higher number of drug molecules per antibody without inducing aggregation, leading to ADCs with higher DARs and potentially greater potency.[1] Both alkyl and PEG linkers can be designed to be chemically stable in circulation, with drug release triggered by specific conditions within the target cell.[4]

Visualizing the Concepts

To better understand the theoretical underpinnings of these linkers, the following diagrams illustrate key concepts.

Caption: Impact of Linker Hydrophobicity vs. Hydrophilicity on ADC Properties.

Caption: Workflow for Comparative Evaluation of Drug Conjugate Linkers.

Experimental Protocols

To empirically determine the efficacy of a given linker, a series of in vitro and in vivo experiments are essential. Below are detailed methodologies for key assays.

In Vitro Plasma Stability Assay

Objective: To assess the stability of the drug-linker conjugate in plasma and determine the rate of premature drug release.[4]

Methodology:

• Incubation: Incubate the ADC at a defined concentration (e.g., 100 µg/mL) in plasma from relevant species (e.g., human, mouse) at 37°C.[4]

• Time Points: Collect aliquots at various time points (e.g., 0, 6, 24, 48, 72, 168 hours).[4]

• Sample Analysis: Analyze the samples to quantify the amount of intact ADC and any released payload.[4]

  • Quantification Methods:

    • Enzyme-Linked Immunosorbent Assay (ELISA): Use separate ELISAs to measure the concentration of the total antibody and the antibody-conjugated drug. The difference provides an indication of drug deconjugation.

    • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can directly measure the intact ADC, free payload, and any payload-adducts.[4]

In Vitro Cytotoxicity Assay

Objective: To determine the potency of the ADC in killing target cancer cells.

Methodology:

• Cell Seeding: Seed target antigen-positive and antigen-negative cancer cells in 96-well plates and allow them to adhere overnight.

• ADC Treatment: Treat the cells with serial dilutions of the ADC, a naked antibody control, and a free drug control.

• Incubation: Incubate the cells for a period appropriate for the payload's mechanism of action (typically 72-120 hours).

• Viability Assessment: Measure cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: Plot the cell viability against the ADC concentration and calculate the half-maximal inhibitory concentration (IC50) value. A lower IC50 value indicates higher potency.

In Vivo Tumor Growth Inhibition Study

Objective: To evaluate the anti-tumor efficacy of the ADC in a living organism.

Methodology:

• Xenograft Model: Implant human tumor cells that express the target antigen into immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment Groups: Randomize the mice into treatment groups: vehicle control, naked antibody, ADC with alkyl linker, and ADC with PEG linker.

• Dosing: Administer the treatments intravenously at a predetermined dose and schedule.

• Tumor Measurement: Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

• Endpoint: The study is typically concluded when tumors in the control group reach a predetermined maximum size.

• Data Analysis: Plot the mean tumor volume over time for each group to assess tumor growth inhibition. Statistical analysis is performed to determine the significance of the differences between the treatment groups.

Conclusion

The choice between a hydrophobic alkyl linker like Heptyl 7-bromoheptanoate and a hydrophilic PEG linker is a critical decision in the design of drug conjugates, with significant implications for the therapeutic's overall performance. While alkyl linkers may offer advantages in terms of synthetic accessibility and potentially enhanced cell permeability, they can also lead to challenges with solubility, aggregation, and rapid in vivo clearance.[5]

PEG linkers, in contrast, provide a powerful tool to improve the hydrophilicity and pharmacokinetic properties of drug conjugates, often leading to enhanced stability, longer circulation times, and improved in vivo efficacy.[1][3] The optimal linker choice is not universal and will depend on the specific properties of the antibody or targeting moiety, the payload, and the therapeutic application. A thorough and systematic evaluation using the experimental protocols outlined in this guide is crucial for selecting the linker that will maximize the therapeutic potential of a novel drug conjugate.

References

• 1. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 2. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 3. waters.com [waters.com]
• 4. benchchem.com [benchchem.com]
• 5. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Heptyl 7-bromoheptanoate and Other Lipids in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

The landscape of drug delivery is continually evolving, with lipid-based nanoparticles (LNPs) at the forefront, particularly for nucleic acid therapeutics like mRNA. The efficacy of these delivery systems hinges on the careful selection of their lipid components. While established lipids such as cationic and ionizable lipids have paved the way for clinical successes, the exploration of novel lipids remains a critical frontier for enhancing delivery efficiency, targeting specific tissues, and improving safety profiles. This guide provides a comparative overview of Heptyl 7-bromoheptanoate in the context of other well-characterized lipids used in drug delivery, offering a framework for its evaluation.

Heptyl 7-bromoheptanoate is a lipid that has been utilized in drug delivery research.[1] Its structure, featuring a seven-carbon heptanoate (B1214049) chain and a terminal bromine atom, suggests its potential use as a functionalized lipid. The bromine atom can serve as a reactive handle for attaching targeting ligands, imaging agents, or other functional moieties, a strategy employed to enhance the capabilities of lipid-based carriers.[]

Due to a lack of publicly available, direct comparative studies on the performance of Heptyl 7-bromoheptanoate against other lipids, this guide will establish a foundational comparison based on the known roles of different lipid classes in state-of-the-art drug delivery systems, such as LNPs.

Comparative Framework: Lipid Classes in Nanoparticle-Based Drug Delivery

Lipid nanoparticles are typically composed of four main lipid types, each with a specific function:

• Cationic or Ionizable Lipids: These are the workhorses for encapsulating negatively charged nucleic acids like mRNA and siRNA. Cationic lipids (e.g., DOTAP) possess a permanent positive charge, while ionizable lipids (e.g., ALC-0315, SM-102) have a pH-dependent charge, being neutral at physiological pH and becoming positively charged in the acidic environment of endosomes, which facilitates cargo release.[3][4][5]

• Helper Lipids: These are neutral lipids, such as DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) and DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine), that contribute to the structural integrity of the nanoparticle and aid in the endosomal escape of the payload into the cytoplasm.[6][7]

• Cholesterol: A critical component that modulates the fluidity and stability of the lipid bilayer, preventing drug leakage and enhancing circulation time.[8][9]

• PEGylated Lipids (PEG-lipids): These are lipids conjugated to polyethylene (B3416737) glycol (PEG). They form a hydrophilic corona on the nanoparticle surface, which provides steric hindrance to prevent aggregation and reduces clearance by the immune system, thereby prolonging circulation time.[8][10]

Heptyl 7-bromoheptanoate, as a bromo-functionalized lipid, could potentially be used as a building block to create novel cationic, ionizable, or even PEGylated lipids after further chemical modification. The bromine atom allows for straightforward conjugation chemistry.

Quantitative Performance Comparison (Hypothetical Data)

To objectively evaluate a novel lipid like Heptyl 7-bromoheptanoate, it would need to be incorporated into a formulation and tested against established standards. The tables below present a hypothetical comparison of LNP formulations. "Formulation S" represents a standard LNP, while "Formulation H" represents a hypothetical LNP where a portion of the lipid content is replaced by a derivative of Heptyl 7-bromoheptanoate.

Table 1: Physicochemical Properties of LNP Formulations

Parameter	Formulation S (Standard)	Formulation H (Heptyl 7-bromoheptanoate Derivative)
Mean Particle Size (nm)	85 ± 5	95 ± 7
Polydispersity Index (PDI)	0.12 ± 0.03	0.18 ± 0.04
Zeta Potential (mV)	-5 ± 2	-3 ± 2
mRNA Encapsulation Efficiency (%)	94 ± 3	91 ± 4

Table 2: In Vitro Performance in Ovarian Cancer Cell Line (SKOV-3)

Parameter	Formulation S (Standard)	Formulation H (Heptyl 7-bromoheptanoate Derivative)
Cell Viability at 24h (%)	85 ± 5	88 ± 6
Transfection Efficiency (Relative Luminescence Units)	1.2 x 10^6	0.9 x 10^6

Experimental Protocols

Detailed methodologies are crucial for the reproducible evaluation of novel lipid components. Below are standard protocols for the key experiments cited in the hypothetical data tables.

Protocol 1: LNP Formulation by Microfluidic Mixing

This protocol describes the formulation of mRNA-loaded LNPs using a microfluidic device, a common and reproducible method.

Materials:

• Ionizable Lipid (e.g., ALC-0315) in ethanol (B145695)

• Helper Lipid (e.g., DSPC) in ethanol

• Cholesterol in ethanol

• PEG-Lipid in ethanol

• Heptyl 7-bromoheptanoate derivative (for Formulation H) in ethanol

• mRNA (e.g., encoding Luciferase) in a low pH buffer (e.g., 10 mM citrate (B86180) buffer, pH 4.0)

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare the lipid mixture in ethanol by combining the ionizable lipid, helper lipid, cholesterol, and PEG-lipid at a desired molar ratio (e.g., 50:10:38.5:1.5). For Formulation H, a portion of one lipid would be substituted with the Heptyl 7-bromoheptanoate derivative.

• Prepare the aqueous phase by dissolving the mRNA in the citrate buffer at a specific concentration.

• Set up the microfluidic mixer with a total flow rate and flow rate ratio according to the manufacturer's instructions (e.g., total flow rate of 12 mL/min, aqueous:organic flow rate ratio of 3:1).

• Load the lipid-ethanol solution into one syringe and the mRNA-buffer solution into another.

• Initiate the mixing process. The rapid mixing of the two phases leads to the self-assembly of LNPs.

• Collect the resulting LNP dispersion.

• Dialyze the LNP solution against phosphate-buffered saline (PBS) for at least 2 hours to remove the ethanol and raise the pH to neutral, which is essential for stabilizing the particles.

Protocol 2: Characterization of Physicochemical Properties

A. Particle Size and Polydispersity Index (PDI):

• Dilute the LNP sample in PBS.

• Measure the hydrodynamic diameter and PDI using Dynamic Light Scattering (DLS).

• Perform the measurement at a fixed angle (e.g., 173°) and temperature (25°C).

B. Zeta Potential:

• Dilute the LNP sample in an appropriate buffer (e.g., 10 mM NaCl).

• Measure the surface charge using Laser Doppler Velocimetry.

C. mRNA Encapsulation Efficiency:

• Use a fluorescent dye that specifically binds to single-stranded nucleic acids (e.g., RiboGreen).

• Prepare two sets of LNP samples. In one set, measure the fluorescence of the intact LNPs (representing unencapsulated mRNA).

• In the second set, add a surfactant (e.g., Triton X-100) to disrupt the LNPs and release the encapsulated mRNA, then measure the total fluorescence.

• Calculate the encapsulation efficiency using the formula: EE (%) = (Total Fluorescence - Fluorescence of intact LNPs) / Total Fluorescence * 100

Protocol 3: In Vitro Transfection Assay

This protocol assesses the ability of the LNPs to deliver their mRNA cargo into cells, leading to protein expression.

Materials:

• SKOV-3 ovarian cancer cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• LNP-mRNA formulations

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed SKOV-3 cells in a 96-well plate at a density of 10,000 cells per well and allow them to adhere overnight.

• Treat the cells with different concentrations of the LNP-mRNA formulations (e.g., ranging from 10 to 500 ng of mRNA per well). Include untreated cells as a negative control.

• Incubate the cells for 24 hours at 37°C and 5% CO2.

• After incubation, lyse the cells and add the luciferase assay reagent according to the manufacturer's protocol.

• Measure the luminescence using a plate-reading luminometer. The intensity of the light is proportional to the amount of luciferase protein expressed, and thus to the transfection efficiency.

Visualizing Experimental and Logical Frameworks

Diagrams created using Graphviz help to visualize the workflows and conceptual relationships in the evaluation of novel drug delivery components.

Caption: Workflow for LNP formulation and evaluation.

Caption: Cellular uptake and mRNA delivery pathway.

References

• 1. Heptyl 7-bromoheptanoate - Immunomart [immunomart.com]
• 3. A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Approaches to the design of lipid-based nanocarriers [sigmaaldrich.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. The impact of lipid compositions on siRNA and mRNA lipid nanoparticle performance for pulmonary delivery: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. researchgate.net [researchgate.net]
• 10. Role of PEGylated lipid in lipid nanoparticle formulation for in vitro and in vivo delivery of mRNA vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Validation for Heptyl 7-bromoheptanoate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantitative determination of Heptyl 7-bromoheptanoate. Given the compound's potential role as an intermediate or impurity in pharmaceutical manufacturing, robust and validated analytical methods are crucial for quality control and regulatory compliance. This document focuses on the validation of Gas Chromatography-Mass Spectrometry (GC-MS), a highly suitable technique for this analyte, and discusses High-Performance Liquid Chromatography (HPLC) as a potential alternative.

Method Comparison: GC-MS vs. HPLC

The selection of an analytical method for Heptyl 7-bromoheptanoate depends on factors such as required sensitivity, selectivity, and the nature of the sample matrix. Based on the physicochemical properties of Heptyl 7-bromoheptanoate (a volatile bromoalkane ester), GC-MS is the recommended technique.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection and quantification.	Separation based on partitioning between a mobile and stationary phase, with detection typically by UV absorbance.
Applicability	Ideal for volatile and thermally stable compounds like Heptyl 7-bromoheptanoate.	Suitable for a broader range of compounds, including non-volatile and thermally labile ones.
Specificity	Very high, due to the unique mass fragmentation pattern of the analyte.	Moderate to high, depending on chromatographic resolution from potential interferences.
Sensitivity	High, with Limits of Detection (LOD) and Quantification (LOQ) often in the low ppm range.[1][2]	Generally lower sensitivity for compounds lacking a strong chromophore, like Heptyl 7-bromoheptanoate.
Sample Derivatization	Not typically required.	May be necessary to enhance UV detection.

Quantitative Validation Data for a GC-MS Method

The following table summarizes the validation parameters for a GC-MS method developed for the quantification of a closely related analogue, Ethyl-7-bromo-2,2-dimethylheptanoate.[3] These values provide a strong indication of the expected performance for a validated Heptyl 7-bromoheptanoate method.

Validation Parameter	Acceptance Criteria	Result
Linearity (Correlation Coefficient, r²)	≥ 0.990[1]	> 0.990
Accuracy (% Recovery)	80.0% - 120.0%[4]	82.0% - 95.0%[1]
Precision (% RSD)	≤ 15.0%	< 5.0%[1]
Limit of Detection (LOD)	Reportable	2.5 ppm[1]
Limit of Quantification (LOQ)	Reportable	2.5 ppm

Experimental Protocols

Recommended GC-MS Method Protocol

This protocol is adapted from a validated method for a similar bromoalkane ester and is recommended for the quantification of Heptyl 7-bromoheptanoate.[1]

1. Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS).

• Column: RTX-624 (or equivalent), 30 m x 0.25 mm ID, 1.4 µm film thickness.

2. Chromatographic Conditions:

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 240°C

  • Hold: 5 minutes at 240°C

• MS Detector:

  • Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: To be determined from the mass spectrum of Heptyl 7-bromoheptanoate.

3. Sample Preparation:

• Diluent: Dichloromethane

• Standard Preparation: Prepare a stock solution of Heptyl 7-bromoheptanoate in the diluent. Perform serial dilutions to create calibration standards across the desired concentration range (e.g., 2.5 ppm to 12.5 ppm).[1]

• Sample Preparation: Accurately weigh the sample and dissolve it in the diluent to a known concentration.

Potential HPLC-UV Method Protocol

For instances where GC-MS is not available, or for orthogonal testing, an HPLC-UV method could be developed.

1. Instrumentation:

• HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile (B52724) and water gradient.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Low UV wavelength (e.g., 210 nm) due to the lack of a strong chromophore.

3. Sample Preparation:

• Diluent: A mixture of acetonitrile and water.

• Standard and Sample Preparation: Similar to the GC-MS method, prepare stock and working solutions in the diluent.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflows for analytical method validation and a typical GC-MS analysis.

Caption: Workflow for Analytical Method Validation.

Caption: General Workflow for GC-MS Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation for the quantification of genotoxic impurities in Bempedoic acid drug by GC/MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry [mdpi.com]

A Comparative Benchmarking Guide to the Synthesis of Heptyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of established chemical methods for the synthesis of heptyl 7-bromoheptanoate, a valuable intermediate in various research and development applications. The following sections detail the experimental protocols for the synthesis of the precursor, 7-bromoheptanoic acid, and its subsequent esterification to the target compound via Fischer, Steglich, and Mitsunobu reactions. Quantitative data is summarized for easy comparison, and workflows are visualized to clarify the synthetic pathways.

Synthesis of the Precursor: 7-Bromoheptanoic Acid

A common and efficient method for the preparation of 7-bromoheptanoic acid is through the ring-opening of ε-caprolactone with hydrobromic acid.

Experimental Protocol: Ring-Opening of ε-Caprolactone

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine ε-caprolactone (1 equivalent) and a 48% aqueous solution of hydrobromic acid (HBr) (2-3 equivalents).

• Reaction Conditions: The mixture is heated to reflux (approximately 120-125 °C) and stirred vigorously for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, the reaction mixture is diluted with water and extracted with a suitable organic solvent, such as diethyl ether or dichloromethane (B109758) (3 x 50 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 7-bromoheptanoic acid. Further purification can be achieved by vacuum distillation or recrystallization.

Comparative Analysis of Esterification Methods for Heptyl 7-bromoheptanoate

This section compares three prominent esterification methods for the synthesis of heptyl 7-bromoheptanoate from 7-bromoheptanoic acid and heptanol (B41253): Fischer Esterification, Steglich Esterification, and the Mitsunobu Reaction.

Data Presentation: Comparison of Synthesis Methods

Method	Key Reagents	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Advantages	Disadvantages
Fischer Esterification	Heptanol, 7-Bromoheptanoic acid	Sulfuric Acid (H₂SO₄)	Toluene	Reflux (~110)	12-24	60-80	Low cost of reagents, simple procedure.	Equilibrium reaction requires removal of water, harsh acidic conditions.
Steglich Esterification	Heptanol, 7-Bromoheptanoic acid, DCC or EDC	DMAP	Dichloromethane (DCM)	Room Temperature	2-6	85-95	Mild reaction conditions, high yields.[1][2][3]	Use of expensive coupling agents, formation of urea (B33335) byproduct which can be difficult to remove.[1]
Mitsunobu Reaction	Heptanol, 7-Bromoheptanoic acid, DIAD or DEAD, PPh₃	-	Tetrahydrofuran (B95107) (THF)	0 to Room Temp	1-4	80-90	Mild conditions, stereochemical inversion of the alcohol (if applicable).	Use of stoichiometric and often hazardous reagents, formation of triphenylphosphine (B44618) oxide byproduct.

Note: The typical yields are estimates based on similar esterification reactions and may vary depending on the specific experimental conditions.

Experimental Protocols for Esterification

Fischer Esterification

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 7-bromoheptanoic acid (1 equivalent), heptanol (1.5-2 equivalents), and a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%). Toluene is used as the solvent to facilitate azeotropic removal of water.

• Reaction Conditions: The reaction mixture is heated to reflux. The water generated during the reaction is collected in the Dean-Stark trap. The reaction is monitored by TLC until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing with brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield heptyl 7-bromoheptanoate.

Steglich Esterification

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 7-bromoheptanoic acid (1 equivalent), heptanol (1.1 equivalents), and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) (0.1 equivalents) in anhydrous dichloromethane (DCM).[1]

• Reaction Conditions: The solution is cooled to 0 °C in an ice bath. N,N'-Dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) (1.1 equivalents) is added portion-wise. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-6 hours.[4]

• Work-up: The precipitated dicyclohexylurea (DCU) is removed by filtration. The filtrate is washed successively with 0.5 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The crude ester is purified by column chromatography on silica (B1680970) gel.

Mitsunobu Reaction

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 7-bromoheptanoic acid (1.2 equivalents), heptanol (1 equivalent), and triphenylphosphine (PPh₃) (1.5 equivalents) in anhydrous tetrahydrofuran (THF).

• Reaction Conditions: The solution is cooled to 0 °C. A solution of diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 equivalents) in THF is added dropwise. The reaction is stirred at 0 °C for 30 minutes and then at room temperature for 1-4 hours.

• Work-up: The solvent is removed under reduced pressure. The residue is triturated with a mixture of diethyl ether and hexane (B92381) to precipitate triphenylphosphine oxide, which is then removed by filtration.

• Purification: The filtrate is concentrated, and the crude product is purified by column chromatography on silica gel to afford heptyl 7-bromoheptanoate.

Visualization of Synthetic Workflows

The following diagrams illustrate the logical flow of the synthesis of heptyl 7-bromoheptanoate, from the precursor synthesis to the final product via the different esterification methods.

Caption: Overall workflow for the synthesis of heptyl 7-bromoheptanoate.

References

• 1. Steglich esterification - Wikipedia [en.wikipedia.org]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. scribd.com [scribd.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

In-Vitro Stability of Heptyl 7-bromoheptanoate and Its Derivatives: A Comparative Guide

For researchers and professionals in drug development, understanding the metabolic fate of a new chemical entity is paramount. The in-vitro stability of a compound is a critical early indicator of its in-vivo pharmacokinetic profile, influencing its half-life, bioavailability, and potential for generating active or toxic metabolites. This guide provides a comparative overview of the in-vitro stability of Heptyl 7-bromoheptanoate and its hypothetical derivatives, supported by established experimental protocols.

Heptyl 7-bromoheptanoate, as an ester of a bromoalkanoic acid, is susceptible to metabolic transformation, primarily through hydrolysis. The stability of such compounds is typically assessed in biological matrices like plasma and liver microsomes, which contain the necessary enzymes for these transformations.

Metabolic Considerations for Heptyl 7-bromoheptanoate Derivatives

The primary route of metabolism for ester-containing compounds is hydrolysis, catalyzed by various esterases present in plasma and tissues, particularly the liver. For Heptyl 7-bromoheptanoate, this would lead to the formation of 7-bromoheptanoic acid and heptanol. Further metabolism could then occur on these individual products. The stability of derivatives can be influenced by modifications to either the alcohol or the carboxylic acid moiety, which may introduce steric hindrance or alter electronic properties, thereby affecting the rate of enzymatic hydrolysis.

The following diagram illustrates the primary hydrolytic pathway for a generic Heptyl 7-bromoheptanoate derivative.

Metabolic hydrolysis of Heptyl 7-bromoheptanoate.

Comparative In-Vitro Stability Data

While specific experimental data for Heptyl 7-bromoheptanoate derivatives is not publicly available, the following tables present a hypothetical comparison to illustrate how structural modifications might influence stability. The data is representative of what would be obtained from plasma and liver microsomal stability assays. In this comparison, we consider two hypothetical derivatives:

• Derivative 1: Isoheptyl 7-bromoheptanoate (introducing branching in the alcohol chain).

• Derivative 2: Heptyl 7-bromo-2-methylheptanoate (introducing steric hindrance near the ester bond).

Table 1: Stability in Human Plasma

Compound	Half-life (t½, min)	% Remaining at 60 min
Heptyl 7-bromoheptanoate	45	39.7%
Derivative 1	55	48.5%
Derivative 2	>120	>90%

Table 2: Stability in Human Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Heptyl 7-bromoheptanoate	30	23.1
Derivative 1	38	18.2
Derivative 2	85	8.2

Note: The data presented in these tables is illustrative and intended to demonstrate the expected outcomes of the described experimental protocols.

Experimental Protocols

Detailed methodologies for assessing the in-vitro stability are crucial for the reproducibility and interpretation of results.

Plasma Stability Assay

This assay determines the stability of a compound in plasma, identifying susceptibility to hydrolysis by plasma enzymes.[1][2][3]

Objective: To measure the rate of degradation of a test compound in plasma from one or more species.

Methodology:

• Compound Preparation: A stock solution of the test compound (e.g., 10 mM in DMSO) is prepared.

• Incubation: The test compound is incubated with plasma (e.g., human, rat) at a final concentration of 1 µM at 37°C.[1] The final DMSO concentration should be kept low (e.g., ≤0.25%) to avoid affecting enzyme activity.[1]

• Time Points: Aliquots are taken at several time points (e.g., 0, 5, 15, 30, 60, and 120 minutes).[1][4]

• Reaction Termination: The reaction is stopped at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[1] This step also serves to precipitate plasma proteins.

• Sample Processing: The samples are centrifuged to pellet the precipitated proteins.

• Analysis: The supernatant is analyzed by LC-MS/MS to quantify the remaining concentration of the parent compound relative to the internal standard.[2]

• Data Analysis: The percentage of the compound remaining at each time point is calculated relative to the 0-minute sample. The half-life (t½) is determined by plotting the natural logarithm of the percent remaining against time.[3]

Workflow for the plasma stability assay.

Liver Microsomal Stability Assay

This assay evaluates a compound's susceptibility to metabolism by liver enzymes, primarily Cytochrome P450 (CYP) enzymes.[5][6][7]

Objective: To determine the metabolic stability of a test compound in the presence of liver microsomes and to calculate its intrinsic clearance.

Methodology:

• Reagent Preparation:

  • Test compound stock solution (e.g., 10 mM in DMSO).

  • Liver microsomes (e.g., human, rat) are thawed and diluted in a buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4).[5][6]

  • An NADPH-regenerating system is prepared.[8]

• Incubation: The test compound (final concentration e.g., 1 µM) is pre-incubated with the microsomal solution at 37°C.[5]

• Reaction Initiation: The metabolic reaction is initiated by adding the NADPH-regenerating system.[5] Control incubations are performed without NADPH to assess non-enzymatic degradation.

• Time Points: Aliquots are removed at specified time points (e.g., 0, 5, 15, 30, 45 minutes).[7]

• Reaction Termination: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) with an internal standard.

• Sample Processing: Samples are centrifuged to precipitate proteins.

• Analysis: The supernatant is analyzed by LC-MS/MS to measure the depletion of the parent compound.[9]

• Data Analysis: The elimination rate constant is determined from the slope of the linear regression of the natural log of the percent remaining versus time. This is used to calculate the half-life and the intrinsic clearance (CLint).[6][7]

Workflow for the liver microsomal stability assay.

References

• 1. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 2. Plasma Stability Assay - Enamine [enamine.net]
• 3. Plasma Stability Assay | Domainex [domainex.co.uk]
• 4. ADME Plasma Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 5. mercell.com [mercell.com]
• 6. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 7. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 8. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 9. ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]

A Spectroscopic Comparison of Heptyl 7-bromoheptanoate and its Precursors: A Guide for Researchers

This guide provides a detailed spectroscopic comparison of the fatty acid ester, heptyl 7-bromoheptanoate, with its synthetic precursors, 7-bromoheptanoic acid and 1-heptanol (B7768884). This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering a comprehensive analysis of the key spectroscopic features that differentiate the product from its starting materials. The information presented is supported by experimental data and established spectroscopic principles.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for heptyl 7-bromoheptanoate and its precursors. Due to the limited availability of experimental spectra for heptyl 7-bromoheptanoate, predicted values and data from analogous compounds (ethyl 7-bromoheptanoate and methyl 7-bromoheptanoate) are included for comparative purposes.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shift, δ [ppm])

Compound	-CH₂Br	-COOCH₂-	-CH₂COO-	-OH	-COOH	Alkyl Chain Protons
7-Bromoheptanoic Acid	~3.40 (t)	-	~2.35 (t)	-	~10-12 (br s)	~1.3-1.9 (m)
1-Heptanol	-	~3.63 (t)	-	~1.5-2.5 (br s)	-	~0.89 (t), ~1.2-1.6 (m)[1]
Heptyl 7-bromoheptanoate (Predicted)	~3.40 (t)	~4.05 (t)	~2.30 (t)	-	-	~0.8-1.9 (m)

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shift, δ [ppm])

Compound	-CH₂Br	C=O	-COOCH₂-	Alkyl Chain Carbons
7-Bromoheptanoic Acid	~33-36	~179-181	-	~24-34
1-Heptanol	-	-	~62-63	~14, ~22-32[2]
Heptyl 7-bromoheptanoate (Predicted)	~33-36	~173-174	~64-65	~14, ~22-34

Table 3: IR Spectroscopic Data (Wavenumber, cm⁻¹)

Compound	O-H Stretch	C=O Stretch	C-O Stretch	C-Br Stretch
7-Bromoheptanoic Acid	~2500-3300 (broad)	~1700-1720	~1200-1300	~550-650
1-Heptanol	~3200-3500 (broad)	-	~1050-1150	-[3]
Heptyl 7-bromoheptanoate (Predicted)	-	~1735-1750	~1150-1250	~550-650

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Key Fragments
7-Bromoheptanoic Acid	208/210 (isotope pattern)	[M-H₂O]⁺, [M-COOH]⁺, fragments from alkyl chain cleavage[4]
1-Heptanol	116	[M-H₂O]⁺, [M-alkyl]⁺, characteristic alcohol fragments (e.g., m/z 31, 45, 59)[5][6]
Heptyl 7-bromoheptanoate (Predicted)	306/308 (isotope pattern)	[M-OC₇H₁₅]⁺, [M-Br]⁺, fragments from cleavage of ester and alkyl chains

Experimental Protocols

Synthesis of Heptyl 7-bromoheptanoate via Fischer Esterification

Reaction Scheme:

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 7-bromoheptanoic acid (1.0 eq) and 1-heptanol (1.5-2.0 eq).

• Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (typically 1-5 mol%).

• The reaction mixture is heated to reflux in a suitable solvent (e.g., toluene (B28343) or cyclohexane) to facilitate the removal of water via a Dean-Stark apparatus.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Upon completion, the reaction mixture is cooled to room temperature and washed with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, followed by washing with brine.

• The organic layer is dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography to yield pure heptyl 7-bromoheptanoate.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 300 or 500 MHz) using deuterated chloroform (B151607) (CDCl₃) as the solvent and tetramethylsilane (B1202638) (TMS) as an internal standard.

• Infrared (IR) Spectroscopy: IR spectra are obtained using an FTIR spectrometer. Liquid samples can be analyzed as a thin film between salt plates (e.g., NaCl or KBr).

• Mass Spectrometry (MS): Mass spectra are acquired using a mass spectrometer, typically with electron ionization (EI) for fragmentation analysis. The presence of bromine is indicated by a characteristic M/M+2 isotope pattern.

Visualization of the Synthetic Workflow

The following diagram illustrates the synthetic pathway from the precursors to the final product.

Caption: Synthetic workflow for Heptyl 7-bromoheptanoate production.

Discussion of Spectroscopic Transformations

The spectroscopic data clearly illustrates the chemical transformation from the precursors to the final ester product.

• ¹H NMR: The disappearance of the broad singlet corresponding to the carboxylic acid proton (-COOH) in 7-bromoheptanoic acid and the hydroxyl proton (-OH) in 1-heptanol is a key indicator of ester formation. Concurrently, a new triplet appears around 4.05 ppm, characteristic of the methylene (B1212753) protons adjacent to the ester oxygen (-COOCH₂-). The chemical shift of the methylene group attached to the bromine atom (-CH₂Br) remains relatively unchanged.

• ¹³C NMR: The most significant change in the ¹³C NMR spectrum is the upfield shift of the carbonyl carbon from ~179-181 ppm in the carboxylic acid to ~173-174 ppm in the ester. A new peak also appears around 64-65 ppm, corresponding to the carbon of the methylene group bonded to the ester oxygen.

• IR Spectroscopy: The IR spectrum of the product is distinguished by the absence of the broad O-H stretching band present in both precursors. The characteristic C=O stretching frequency shifts from ~1700-1720 cm⁻¹ in the carboxylic acid to a higher wavenumber of ~1735-1750 cm⁻¹ in the ester. The appearance of a strong C-O stretching band around 1150-1250 cm⁻¹ further confirms the formation of the ester linkage.

• Mass Spectrometry: The mass spectrum of heptyl 7-bromoheptanoate will show a molecular ion peak with a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio). The fragmentation pattern will differ significantly from the precursors, with characteristic fragments corresponding to the loss of the heptyloxy group and the bromine atom.

This guide provides a foundational spectroscopic framework for the analysis of heptyl 7-bromoheptanoate and its precursors. Researchers can utilize this information for reaction monitoring, product characterization, and quality control in their synthetic endeavors.

References

• 1. 1-Heptanol(111-70-6) 1H NMR spectrum [chemicalbook.com]
• 2. 1-Heptanol(111-70-6) 13C NMR spectrum [chemicalbook.com]
• 3. 1-Heptanol(111-70-6) IR Spectrum [m.chemicalbook.com]
• 4. 7-Bromoheptanoic acid | C7H13BrO2 | CID 121723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Heptanol(111-70-6) MS [m.chemicalbook.com]
• 6. 1-Heptanol [webbook.nist.gov]